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  • Product: 2-Phenylpiperidin-4-amine

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to 2-Phenylpiperidin-4-amine: Structure, Properties, and Pharmacological Potential

For Distribution to: Researchers, Scientists, and Drug Development Professionals Abstract The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1] W...

Author: BenchChem Technical Support Team. Date: February 2026

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1] Within this class, phenylpiperidines have garnered significant attention for their diverse pharmacological activities, targeting a range of receptors and transporters in the central nervous system. This technical guide provides a comprehensive analysis of 2-phenylpiperidin-4-amine, a specific isomer with intriguing, yet largely unexplored, potential. Due to a scarcity of direct experimental data on this precise molecule, this document leverages established principles of organic chemistry and pharmacology, alongside data from closely related analogues, to construct a predictive yet scientifically rigorous profile. We will delve into its chemical structure and stereoisomerism, propose viable synthetic pathways, predict its physicochemical and spectroscopic characteristics, and explore its potential pharmacological activities and structure-activity relationships. This guide aims to serve as a foundational resource for researchers interested in the synthesis, characterization, and therapeutic exploration of this promising chemical entity.

Chemical Structure and Stereochemistry

2-Phenylpiperidin-4-amine possesses a core piperidine ring with a phenyl group at the 2-position and an amine group at the 4-position. The molecular formula is C₁₁H₁₆N₂ and the molecular weight is 176.26 g/mol .

The presence of two stereocenters at the C2 and C4 positions gives rise to stereoisomerism. Specifically, there are two diastereomers: cis and trans, each of which exists as a pair of enantiomers ((2R, 4S) and (2S, 4R) for cis; (2R, 4R) and (2S, 4S) for trans).

The relative orientation of the phenyl and amino groups will significantly influence the molecule's three-dimensional shape, and consequently, its biological activity. In the cis isomer, both substituents can occupy equatorial positions in one chair conformation, while in the trans isomer, one substituent will be axial and the other equatorial. The stereochemistry of related phenylpiperidine compounds is known to be a critical determinant of their pharmacological potency and selectivity.[2]

Diagram: Stereoisomers of 2-Phenylpiperidin-4-amine

G cluster_cis cis-Isomers cluster_trans trans-Isomers cis_2R4S (2R, 4S)-2-phenylpiperidin-4-amine cis_2S4R (2S, 4R)-2-phenylpiperidin-4-amine trans_2R4R (2R, 4R)-2-phenylpiperidin-4-amine trans_2S4S (2S, 4S)-2-phenylpiperidin-4-amine 2-Phenylpiperidin-4-amine 2-Phenylpiperidin-4-amine 2-Phenylpiperidin-4-amine->cis_2R4S enantiomers 2-Phenylpiperidin-4-amine->cis_2S4R enantiomers 2-Phenylpiperidin-4-amine->trans_2R4R enantiomers 2-Phenylpiperidin-4-amine->trans_2S4S enantiomers

Caption: The four stereoisomers of 2-phenylpiperidin-4-amine.

Synthesis of 2-Phenylpiperidin-4-amine

Proposed Synthetic Pathways

A plausible and versatile approach involves the synthesis of an N-protected 2-phenyl-4-oxopiperidine, followed by reductive amination.

Pathway A: Dieckmann Cyclization

This classical method for forming six-membered rings could be employed, starting from a suitably substituted acyclic precursor. The subsequent reductive amination of the resulting ketone would yield the target amine.

Pathway B: From Substituted Pyridines

The catalytic hydrogenation of a substituted pyridine, such as 2-phenyl-4-aminopyridine, offers a direct route to the piperidine ring. However, controlling the stereoselectivity of the reduction can be challenging.[1]

Pathway C: Aza-Prins Cyclization

This method provides a powerful way to construct substituted piperidines with good diastereoselectivity.

Diagram: Proposed Synthetic Route via Reductive Amination

G Start Acyclic Precursor Piperidone N-Protected 2-phenyl-4-oxopiperidine Start->Piperidone Dieckmann Cyclization Amine Protected 2-phenylpiperidin-4-amine Piperidone->Amine Reductive Amination (e.g., NaBH(OAc)₃, NH₄OAc) Final cis/trans-2-phenylpiperidin-4-amine Amine->Final Deprotection G cluster_targets Potential Biological Targets Molecule 2-Phenylpiperidin-4-amine Opioid Opioid Receptors Molecule->Opioid Analgesia NMDA NMDA Receptors Molecule->NMDA Neuroprotection/ Dissociative Effects Transporters Monoamine Transporters (SERT, NET, DAT) Molecule->Transporters Antidepressant/ Stimulant Activity Serotonin Serotonin Receptors (e.g., 5-HT2A) Molecule->Serotonin Modulation of Serotonergic Tone

Sources

Exploratory

Structural Divergence: The 4-Amino-2-Phenylpiperidine Scaffold in Medicinal Chemistry

Executive Summary: The "Forgotten" Isomer In the lexicon of medicinal chemistry, the piperidine ring is ubiquitous. However, the specific regioisomer 4-amino-2-phenylpiperidine occupies a unique and often underutilized c...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Forgotten" Isomer

In the lexicon of medicinal chemistry, the piperidine ring is ubiquitous. However, the specific regioisomer 4-amino-2-phenylpiperidine occupies a unique and often underutilized chemical space. It sits structurally between two giants:

  • 3-Amino-2-phenylpiperidines: The canonical scaffold for Neurokinin-1 (NK1) antagonists (e.g., CP-99,994).

  • 4-Phenylpiperidines: The core of the opioid class (e.g., Fentanyl, Pethidine).

The 4-amino-2-phenylpiperidine scaffold creates a distinct pharmacophore vector. By extending the distance between the hydrophobic anchor (the 2-phenyl group) and the polar effector (the 4-amino group), this scaffold shifts biological affinity away from GPCRs like NK1 and Mu-opioid receptors, and towards Ion Channels (specifically N-type and T-type Calcium Channels) .

This guide details the structural rationale, synthetic access, and medicinal chemistry utility of this high-value scaffold.[1][2]

Structural Biology & Pharmacophore Mapping

Conformational Analysis

The biological activity of this scaffold is dictated by the rigid chair conformation of the piperidine ring.

  • The Anchor (C2-Phenyl): To minimize 1,3-diaxial interactions, the bulky phenyl group at C2 almost exclusively adopts the equatorial position. This "locks" the ring conformation.

  • The Vector (C4-Amine): With the ring locked by the C2-phenyl group, the C4-amine can be directed either axially (cis) or equatorially (trans) relative to the phenyl ring.

    • Trans (Diequatorial): Maximizes the linear distance (~6.0 Å) between the hydrophobic pocket and the polar interaction site.

    • Cis (Axial-Equatorial): Creates a "bent" vector (~4.5 Å), often preferred for compact binding pockets in enzyme active sites.

Comparative Vector Map (Graphviz)

The following diagram illustrates how shifting the amine position alters the pharmacophore geometry relative to the fixed phenyl anchor.

PharmacophoreVectors cluster_legend Scaffold Comparison cluster_vectors Pharmacophore Distance (Ph-to-N) NK1 3-Amino-2-Phenyl (NK1 Antagonists) V_NK1 Short Vector (~3.5 Å) Vicinal NK1->V_NK1 C2-Ph / C3-NH2 Opioid 4-Phenylpiperidine (Mu-Opioids) V_Opioid Fused Vector (0 Å) Geminal Opioid->V_Opioid C4-Ph / C4-H Target 4-Amino-2-Phenyl (CaV Channel Blockers) V_Target Long Vector (~6.0 Å) Distal (1,3) Target->V_Target C2-Ph / C4-NH2 Application N-type / T-type Calcium Channels (Pain / Epilepsy) V_Target->Application Selectivity

Caption: Comparison of pharmacophore vectors. The 4-amino-2-phenyl scaffold provides a unique "Long Vector" geometry distinct from NK1 and Opioid ligands.

Synthetic Methodologies

Synthesizing 2,4-disubstituted piperidines with high diastereocontrol is challenging. The most robust route for medicinal chemistry libraries is the Reductive Amination of 2-Phenyl-4-Piperidones .

The "Mannich-to-Reductive Amination" Strategy

This route is preferred because it allows late-stage diversification of the amine (R-NH2) and is scalable.

  • Ring Construction: A double Mannich condensation (or Petrenko-Kritschenko synthesis) constructs the piperidone core.

  • Stereoselective Reduction: Converting the ketone to the amine.

    • Thermodynamic Control: Formation of the imine followed by reduction usually favors the trans (diequatorial) isomer because the hydride attacks from the sterically hindered axial face (or the intermediate equilibrates to the stable chair).

Synthetic Workflow Diagram

SynthesisFlow Start Benzaldehyde + Acetone + Primary Amine Intermediate 1-Alkyl-2-phenyl- piperidin-4-one Start->Intermediate Mannich Cyclization Reaction Reductive Amination (R'-NH2 / NaBH(OAc)3) Intermediate->Reaction Product_Trans Major: Trans-isomer (2-Ph eq, 4-NHR eq) Reaction->Product_Trans Thermodynamic Preference Product_Cis Minor: Cis-isomer (2-Ph eq, 4-NHR ax) Reaction->Product_Cis

Caption: Standard synthetic route accessing the 4-amino-2-phenylpiperidine core via 4-piperidone intermediates.

Experimental Protocol: Synthesis of trans-1-Benzyl-4-(benzylamino)-2-phenylpiperidine

Objective: To synthesize a representative scaffold member demonstrating the installation of the C4-amine distal to the C2-phenyl group.

Materials & Reagents
  • Substrate: 1-Benzyl-2-phenylpiperidin-4-one (commercially available or synthesized via Mannich condensation).

  • Amine Source: Benzylamine (1.1 equiv).

  • Reductant: Sodium triacetoxyborohydride (STAB, 1.5 equiv).

  • Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM).

  • Catalyst: Acetic acid (1-2 drops).

Step-by-Step Methodology
  • Imine Formation (Equilibration):

    • In a dry round-bottom flask, dissolve 1-benzyl-2-phenylpiperidin-4-one (1.0 mmol) in DCE (5 mL).

    • Add benzylamine (1.1 mmol) and catalytic acetic acid.

    • Stir at room temperature for 1 hour under nitrogen. Note: This allows the formation of the iminium species.

  • Reductive Amination:

    • Cool the solution to 0°C.

    • Add Sodium triacetoxyborohydride (1.5 mmol) portion-wise over 10 minutes.

    • Allow the reaction to warm to room temperature and stir for 12–16 hours.

    • Mechanism Check: STAB is a mild reductant that allows the imine to equilibrate. The hydride delivery typically occurs from the axial face, leading to the equatorial amine (trans to the C2-phenyl group).

  • Work-up:

    • Quench with saturated aqueous NaHCO3.

    • Extract with DCM (3 x 10 mL).

    • Wash combined organics with brine, dry over Na2SO4, and concentrate in vacuo.

  • Purification & Analysis:

    • Purify via flash column chromatography (SiO2, Hexane:Ethyl Acetate gradient).

    • Stereochemical Verification: Analyze via 1H NMR. The C4 proton in the trans (diequatorial) isomer will appear as a triplet of triplets (tt) with large coupling constants (~10-12 Hz) due to diaxial coupling with C3 and C5 axial protons.

Medicinal Chemistry Applications (SAR)[3][4]

Calcium Channel Blockers (Pain & Epilepsy)

Research into N-type (Cav2.[3]2) and T-type (Cav3.x) calcium channels has identified the 4-aminopiperidine core as a privileged scaffold for modulating ion flux without the heavy sedation associated with opioids.

ParameterObservationStructural Logic
C2-Substituent Phenyl / FluorophenylOccupies a hydrophobic pocket; provides metabolic stability and conformational locking.
C4-Amine Secondary/Tertiary AminesThe basic nitrogen interacts with acidic residues in the channel pore. Bulky groups (e.g., N-dodecyl) can increase potency by interacting with auxiliary hydrophobic regions.
N1-Substituent Benzyl / Alkyl chainsModulates lipophilicity (LogP) and brain penetration (CNS activity).
Selectivity 4-amino vs 3-aminoThe 4-amino orientation significantly reduces affinity for NK1 receptors, improving selectivity for ion channels.
Antifungal Activity

Recent studies indicate that N-alkylated 4-amino-2-phenylpiperidines inhibit ergosterol biosynthesis. The specific distance between the N1 and N4 nitrogens mimics the transition states of sterol reductases/isomerases.

References

  • N-type Calcium Channel Blockers (C101/ZC88)

    • Title: ZC88, a novel N-type calcium channel blocker from 4-amino-piperidine derivatives state-dependent inhibits Cav2.2 calcium channels.[4]

    • Source: Brain Research (2015).[4]

    • URL:[Link]

  • Antifungal Applications

    • Title: Synthesis, Biological Evaluation, and Structure–Activity Relationships of 4-Aminopiperidines as Novel Antifungal Agents Targeting Ergosterol Biosynthesis.
    • Source: Molecules (MDPI, 2021).
    • URL:[Link]

  • Synthetic Methodology (Reductive Amination)
  • T-Type Calcium Channel Context

    • Title: Discovery of 1,4-Substituted Piperidines as Potent and Selective Inhibitors of T-Type Calcium Channels.[5]

    • Source: ACS Medicinal Chemistry Letters.
    • URL:[Link]

Sources

Protocols & Analytical Methods

Method

Introduction: The Significance of the Chiral Piperidine Scaffold

An Application Guide to the Asymmetric Synthesis of Chiral 2-Phenylpiperidin-4-amine: Strategies, Methodologies, and Protocols The piperidine ring is a cornerstone of medicinal chemistry, recognized as one of the most pr...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the Asymmetric Synthesis of Chiral 2-Phenylpiperidin-4-amine: Strategies, Methodologies, and Protocols

The piperidine ring is a cornerstone of medicinal chemistry, recognized as one of the most prevalent heterocyclic motifs in approved pharmaceuticals and bioactive natural products.[1] Its conformational flexibility and ability to present substituents in well-defined three-dimensional space make it an ideal scaffold for interacting with biological targets. Within this class, chiral 2-phenylpiperidin-4-amine and its derivatives are of particular interest due to their presence in compounds targeting a range of conditions, from neurological disorders to viral infections.[2]

The challenge in synthesizing these molecules lies in the precise control of stereochemistry at two key positions: the C2 carbon bearing the phenyl group and the C4 carbon bearing the amine. The relative (cis/trans) and absolute (R/S) configuration of these stereocenters can dramatically influence pharmacological activity, potency, and safety profiles. Consequently, the development of robust and efficient asymmetric synthetic methods is paramount for drug discovery and development professionals.[3][4]

This application note provides a comprehensive overview of the primary strategies for the asymmetric synthesis of chiral 2-phenylpiperidin-4-amine, detailing the causality behind methodological choices and providing field-proven protocols for key transformations.

Strategic Pathways to Asymmetric Piperidine Synthesis

The construction of the chiral 2-phenylpiperidin-4-amine core can be approached through several distinct strategies. The choice of route is often dictated by factors such as the availability of starting materials, scalability, cost, and the desired stereochemical purity. The primary methodologies can be broadly categorized into catalytic asymmetric synthesis, chiral auxiliary-mediated synthesis, and enzymatic or chemoenzymatic methods.

G cluster_0 Synthetic Strategy Selection cluster_1 Methodology start Prochiral Precursor (e.g., Pyridine, Diketone) q1 Is a highly efficient catalytic aymmetric route desired? start->q1 q2 Is a substrate-controlled diastereoselective approach preferred? q1->q2 No cat Catalytic Asymmetric Synthesis q1->cat Yes q3 Are green chemistry and high enantiopurity the primary goals? q2->q3 No aux Chiral Auxiliary-Mediated Synthesis q2->aux Yes enz Enzymatic / Chemoenzymatic Methods q3->enz Yes end_node Target: Chiral 2-Phenylpiperidin-4-amine cat->end_node aux->end_node enz->end_node

Caption: Workflow for selecting a synthetic strategy.

Catalytic Asymmetric Synthesis

This approach utilizes a substoichiometric amount of a chiral catalyst to generate the desired enantiomer in excess. It is highly sought after in industrial settings due to its atom economy and potential for high turnover numbers.

  • Asymmetric Hydrogenation of Pyridinium Salts: A powerful strategy involves the asymmetric hydrogenation of N-activated pyridinium salts. Chiral iridium or rhodium catalysts, featuring sophisticated phosphine-based ligands, can effectively reduce the aromatic ring to a piperidine with high enantioselectivity.[1][5] This method directly establishes the C2 stereocenter.

  • Organocatalysis: Chiral small organic molecules, such as prolinol derivatives, can catalyze cascade reactions to construct the piperidine ring.[6] For instance, a Michael addition of a nucleophile to an α,β-unsaturated imine derived from cinnamaldehyde, followed by an intramolecular cyclization and reduction sequence, can afford highly substituted chiral piperidines.

  • Transition-Metal Catalyzed Annulations: Methods like the [4+2] annulation of imines with allenes, catalyzed by chiral phosphines, provide another elegant route to functionalized piperidines with excellent stereocontrol.[7]

Chiral Auxiliary-Mediated Synthesis

This classical yet robust strategy involves temporarily attaching a chiral molecule (the auxiliary) to the substrate. The inherent chirality of the auxiliary directs subsequent bond formations, allowing for diastereoselective reactions. The auxiliary is cleaved in a later step and can often be recovered.[8][]

A common application involves the use of chiral amines derived from the chiral pool (e.g., α-methylbenzylamine or amino acid derivatives) to form a chiral imine or enamine from a piperidone precursor.[10][11] Subsequent reduction of the C=N or C=C bond is directed by the steric bulk of the auxiliary, leading to the formation of one diastereomer in high excess.

G cluster_0 Chiral Auxiliary Pathway start Prochiral Piperidone step1 1. Attach Chiral Auxiliary (R*) start->step1 inter Diastereomeric Intermediate step1->inter step2 2. Diastereoselective Reaction (e.g., Reduction) inter->step2 product_aux Product with Auxiliary Attached step2->product_aux step3 3. Cleave Auxiliary product_aux->step3 end_product Enantioenriched Piperidine step3->end_product aux_recycle Recovered Auxiliary (R*) step3->aux_recycle

Caption: Chiral auxiliary-mediated synthesis workflow.

Enzymatic and Chemoenzymatic Methods

Biocatalysis offers unparalleled selectivity under mild, environmentally benign conditions. For chiral amine synthesis, transaminase (TAm) enzymes are particularly powerful.

  • Kinetic Resolution (KR): An enzyme selectively modifies one enantiomer of a racemic mixture, allowing for the separation of the unreacted enantiomer from the modified one. The maximum theoretical yield for the desired enantiomer is 50%.[12]

  • Dynamic Kinetic Resolution (DKR): This superior approach combines enzymatic resolution with in-situ racemization of the unwanted enantiomer.[13] A chemical or enzymatic racemization catalyst continuously converts the slow-reacting enantiomer back into the racemic mixture, allowing the resolving enzyme to theoretically convert 100% of the starting material into a single enantiomer of the product. A DKR of a suitable 2-phenyl-4-piperidone precursor using a transaminase is a state-of-the-art method to install the C4-amine with simultaneous control of the C2 stereocenter.[14]

G cluster_0 Dynamic Kinetic Resolution (DKR) Cycle racemate Racemic Precursor (R-Ketone + S-Ketone) r_ketone R-Ketone racemate->r_ketone s_ketone S-Ketone racemate->s_ketone racemization Racemization (Base or Catalyst) r_ketone->racemization Slow reacting transaminase Transaminase (TAm) + Amine Donor s_ketone->transaminase Fast reacting racemization->s_ketone final_product Single Enantiomer of Amine Product transaminase->final_product

Caption: Mechanism of dynamic kinetic resolution.

Comparative Analysis of Synthetic Strategies

MethodologyTypical PrecursorKey Reagents / CatalystAdvantagesDisadvantages
Asymmetric Hydrogenation N-Benzyl-2-phenylpyridinium saltChiral Ir or Rh-phosphine catalyst, H₂ gasHigh atom economy, direct, scalable.High cost of catalyst and ligands, requires high-pressure equipment.
Chiral Auxiliary 2-Phenyl-4-piperidoneRecoverable chiral amine (e.g., (R)-α-methylbenzylamine), reducing agent.Reliable, predictable stereochemical outcome, well-established.Not atom-economical (requires stoichiometric auxiliary), additional protection/deprotection steps.
Organocatalytic Cascade Cinnamaldehyde derivative, malonamideChiral prolinol ether, acid/base additives.Metal-free, mild conditions.Substrate scope can be limited, catalyst loading may be high.[6]
Enzymatic DKR Racemic 2-phenyl-4-piperidoneTransaminase (TAm) enzyme, amine donor (e.g., IPA), racemization catalyst.Exceptional enantioselectivity (>99% ee), mild aqueous conditions, reduces multiple steps into one.[14]Enzyme screening may be required, potential for substrate/product inhibition.

Experimental Protocols

The following protocols are provided as illustrative examples of robust methods for synthesizing chiral 2-phenylpiperidin-4-amine intermediates.

Protocol 1: Diastereoselective Reductive Amination using a Chiral Auxiliary

This protocol describes the formation of a chiral enamine from a 4-piperidone precursor and subsequent diastereoselective reduction to establish the cis-2,4 stereochemistry.

Step 1: Enamine Formation

  • To a solution of N-Boc-2-phenyl-4-piperidone (1.0 eq) in anhydrous toluene (0.2 M) in a round-bottom flask equipped with a Dean-Stark apparatus, add (R)-(+)-α-methylbenzylamine (1.2 eq) and p-toluenesulfonic acid (0.05 eq).

  • Heat the mixture to reflux and monitor the reaction by TLC or GC-MS until the starting piperidone is consumed (typically 4-6 hours). The azeotropic removal of water drives the reaction to completion.

  • Cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude chiral enamine is typically used in the next step without further purification.

Step 2: Diastereoselective Reduction

  • Dissolve the crude enamine from Step 1 in anhydrous methanol (0.1 M) under an inert atmosphere (N₂ or Ar).

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride (NaBH₄) (2.0 eq) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 10 °C.

  • Stir the reaction at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 4 hours.

  • Carefully quench the reaction by the slow addition of water at 0 °C.

  • Concentrate the mixture under reduced pressure to remove most of the methanol.

  • Extract the aqueous residue with dichloromethane (3 x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate to yield the crude product containing the attached auxiliary. The diastereomeric ratio (d.r.) can be determined at this stage by ¹H NMR or chiral HPLC analysis.

Step 3: Auxiliary Cleavage (Hydrogenolysis)

  • Dissolve the product from Step 2 in ethanol (0.1 M).

  • Add Pearlman's catalyst (Pd(OH)₂/C, 20 wt%, ~10 mol%).

  • Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator at 50 psi) and stir vigorously at room temperature overnight.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with ethanol.

  • Concentrate the filtrate under reduced pressure to yield the crude N-Boc-protected 2-phenylpiperidin-4-amine. Purify by column chromatography on silica gel.

Protocol 2: Chemoenzymatic Dynamic Kinetic Resolution (DKR) of a 4-Piperidone

This protocol leverages a transaminase to convert a racemic piperidone into a single diastereomer of the desired amine with high enantiomeric excess.[14]

Materials:

  • Phosphate buffer (100 mM, pH 7.5)

  • Transaminase (TAm) enzyme (e.g., ATA-117 or an evolved variant)

  • Pyridoxal 5'-phosphate (PLP) cofactor (1 mM)

  • Isopropylamine (IPA) as the amine donor

  • Racemic N-Boc-2-phenyl-4-piperidone

  • A suitable organic co-solvent (e.g., DMSO)

Procedure:

  • In a temperature-controlled reaction vessel, prepare a buffer solution containing PLP (1 mM).

  • Add the transaminase enzyme to the buffer solution to a final concentration of 2-5 mg/mL.

  • Add isopropylamine (typically 0.5-1.0 M) to serve as the amine donor.

  • In a separate vial, dissolve the racemic N-Boc-2-phenyl-4-piperidone (1.0 eq) in a minimal amount of DMSO (e.g., 5-10% v/v of the final reaction volume).

  • Heat the enzyme solution to the optimal temperature for the TAm (e.g., 40-45 °C).

  • Slowly add the substrate solution to the enzyme mixture over several hours using a syringe pump. This is crucial to avoid substrate inhibition.

  • Maintain the reaction at the set temperature and pH (adjusting with a dilute base if necessary, as the co-product acetone is formed). The reaction requires a base for in-situ racemization of the piperidone.

  • Monitor the reaction progress by chiral HPLC, analyzing for the disappearance of the ketone and the formation of the amine product.

  • Upon completion (typically 24 hours), stop the reaction by adding a water-miscible organic solvent like acetonitrile or by acidification.

  • Centrifuge to remove the precipitated enzyme.

  • Extract the supernatant with an organic solvent such as methyl tert-butyl ether (MTBE) or ethyl acetate.

  • Combine the organic layers, dry over Na₂SO₄, and concentrate under reduced pressure. The resulting product should be the desired amine in high diastereomeric and enantiomeric excess (>10:1 d.r., >99% ee).[14]

Conclusion and Future Outlook

The asymmetric synthesis of chiral 2-phenylpiperidin-4-amine is a well-addressed challenge with a variety of powerful solutions. While classical chiral auxiliary methods remain reliable, modern catalytic approaches, particularly chemoenzymatic DKR, offer superior efficiency, selectivity, and sustainability. The choice of the optimal synthetic route will ultimately depend on project-specific requirements, including scale, cost, and timeline.

Future developments in this field will likely focus on the discovery of more robust and broadly applicable catalysts, both chemical and biological. The integration of these synthetic strategies into continuous flow platforms promises to further enhance efficiency, safety, and scalability, providing drug development professionals with even more powerful tools for accessing these vital pharmaceutical building blocks.[15]

References

  • Fu, G. C. (2005). Catalytic asymmetric synthesis of piperidine derivatives through the [4 + 2] annulation of imines with allenes. Journal of the American Chemical Society, 127(35), 12234-12235. [Link]

  • Wang, D., & Zhou, Y. G. (2018). Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. Nature Catalysis, 1, 54-60. [Link]

  • Veselý, J., Rios, R., et al. (2011). Highly Enantioselective Organocatalytic Cascade Reaction for the Synthesis of Piperidines and Oxazolidines. Tetrahedron, 67(46), 8942-8950. [Link]

  • Li, W., & Zhang, X. (2021). Enantioselective Synthesis of Functionalized 2,2-Disubstituted Piperidines Enabled by Pd-Catalyzed Decarboxylative Asymmetric Allylic Alkylation. Organic Letters, 23(1), 164-169. [Link]

  • Zhang, Z., & Knowles, R. R. (2020). Chiral piperidines from acyclic amines via enantioselective, radical-mediated δ C-H cyanation. Science, 369(6502), 432-437. [Link]

  • Wender, P. A., & Gamber, G. G. (2005). A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium (I) Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. Journal of the American Chemical Society, 127(39), 13436-13437. [Link]

  • Kunz, H., & Weymann, M. (1999). Stereoselective synthesis of chiral piperidine derivatives employing arabinopyranosylamine as the carbohydrate auxiliary. Canadian Journal of Chemistry, 77(5-6), 634-643. [Link]

  • ResearchGate. (2025). Stereoselective synthesis of chiral piperidine derivatives employing arabinopyranosylamine as the carbohydrate auxiliary. ResearchGate. [Link]

  • Zhang, J., & Schmalz, H. G. (2006). A modular, efficient, and stereoselective synthesis of substituted piperidin-4-ols. Angewandte Chemie International Edition, 45(40), 6704-6707. [Link]

  • PubMed. (2009). [2-(4-Phenyl-4-piperidinyl)ethyl]amine based CCR5 antagonists: derivatizations at the N-terminal of the piperidine ring. Bioorganic & Medicinal Chemistry Letters, 19(6), 1610-1613. [Link]

  • PubMed. (2009). Diastereoselective synthesis of 2,3,6-trisubstituted piperidines. The Journal of Organic Chemistry, 74(14), 5121-5128. [Link]

  • ResearchGate. (2024). Continuous flow enantioselective synthesis of the key phenylpiperidine. ResearchGate. [Link]

  • Groger, H., & Hummel, W. (2017). Asymmetric Synthesis of Trisubstituted Piperidines via Biocatalytic Transamination and Diastereoselective Enamine or Imine Reduction. Angewandte Chemie International Edition, 56(14), 3839-3843. [Link]

  • O'Brien, P., & Coldham, I. (2022). Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. The Journal of Organic Chemistry, 87(13), 8819-8823. [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. The Royal Society of Chemistry. [Link]

  • MDPI. (2024). Asymmetric Synthesis of 2-Arylethylamines: A Metal-Free Review of the New Millennium. Molecules, 29(22), 5729. [Link]

  • Preprints.org. (2025). New Piperidin-4-Amine Derivatives as Anti-HCV Inhibitors: A Structure-Based Approach Combining DFT, QSAR, and ADMET Analysis. Preprints.org. [Link]

  • RSC Publishing. (2014). Asymmetric synthesis of substituted NH-piperidines from chiral amines. Organic & Biomolecular Chemistry, 12(30), 5593-5597. [Link]

  • Semantic Scholar. (2008). ENANTIOSELECTIVE SYNTHESIS OF PIPERIDINE DIAMINE DERIVATIVES AS NOVEL fXa INHIBITORS. Heterocycles, 75(7), 1659-1662. [Link]

  • MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1378. [Link]

  • Gupea. (n.d.). Synthesis, Pharmacological Characterization and QSAR Modelling of 4-Phenylpiperidines and 4-Phenylpiperazines. Gupea. [Link]

  • ResearchGate. (2025). A Diastereoselective Synthesis of 2,4-Disubstituted Piperidines: Scaffolds for Drug Discovery. ResearchGate. [Link]

  • MDPI. (2022). Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals. Catalysts, 12(6), 595. [Link]

  • Organic Chemistry Portal. (2005). Chemoenzymatic Dynamic Kinetic Resolution of Primary Amines. Organic Chemistry Portal. [Link]

  • PubMed. (2014). Development of a concise, asymmetric synthesis of a smoothened receptor (SMO) inhibitor: enzymatic transamination of a 4-piperidinone with dynamic kinetic resolution. Organic Letters, 16(3), 860-863. [Link]

  • PubMed. (2016). Enantioselective synthesis and antioxidant activity of 3,4,5-substituted piperidine derivatives. Bioorganic & Medicinal Chemistry, 24(15), 3349-3357. [Link]

  • NIH. (2018). Enzymatic Kinetic Resolution of 2-Piperidineethanol for the Enantioselective Targeted and Diversity Oriented Synthesis. Molecules, 23(10), 2465. [Link]

  • DTIC. (2025). Piperidine Synthesis. DTIC. [Link]

Sources

Application

Regioselective Boc-Protection Strategies for 4-Amino-2-Phenylpiperidine

Application Note & Protocol Guide Strategic Analysis: The Steric vs. Electronic Conflict The protection of 4-amino-2-phenylpiperidine presents a classic chemoselectivity challenge in organic synthesis.

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide

Strategic Analysis: The Steric vs. Electronic Conflict

The protection of 4-amino-2-phenylpiperidine presents a classic chemoselectivity challenge in organic synthesis. The molecule contains two nucleophilic nitrogen centers with distinct electronic and steric profiles:

  • N1 (Piperidine Nitrogen): A secondary amine.[1][2] While secondary amines are typically more basic (

    
    ) than primary amines (
    
    
    
    ), the presence of the 2-phenyl group creates a massive steric "wall." This hindrance significantly retards nucleophilic attack at this position.
  • 4-NH₂ (Exocyclic Amine): A primary amine. Although slightly less basic, it is sterically unencumbered and kinetically accessible.

The Rule of Thumb: Under standard kinetic conditions, the primary amine (4-NH₂) will react with di-tert-butyl dicarbonate (


) significantly faster than the hindered secondary amine. Reversing this selectivity to protect N1 requires "Transient Protection" strategies.
Decision Matrix

Use the following decision tree to select the correct protocol for your synthetic goal.

ProtectionStrategy Start Starting Material: 4-Amino-2-Phenylpiperidine Goal What is your Target? Start->Goal TargetA Target A: 4-(Boc-amino)-2-phenylpiperidine (Primary Amine Protected) Goal->TargetA Standard Route TargetB Target B: 1-Boc-4-amino-2-phenylpiperidine (Secondary Amine Protected) Goal->TargetB Inverse Selectivity TargetC Target C: Bis-Boc Protected (Global Protection) Goal->TargetC Exhaustive MethodA Protocol 1: Kinetic Control (Low Temp, No Base) TargetA->MethodA MethodB Protocol 2: Transient Protection (Schiff Base Strategy) TargetB->MethodB MethodC Protocol 3: Thermodynamic Forcing (Excess Reagent + Base + Heat) TargetC->MethodC

Figure 1: Strategic decision tree for selecting the appropriate protection protocol.

Protocol 1: Kinetic Selective Protection (Target: 4-NH-Boc)

Objective: Selectively protect the primary amine while leaving the hindered secondary amine free. Mechanism: Exploits the steric bulk of the 2-phenyl group to prevent N1 reaction.

Materials
  • Substrate: 4-amino-2-phenylpiperidine (1.0 eq)

  • Reagent:

    
     (0.95 eq) — Crucial: Use a slight deficit to prevent bis-protection.
    
  • Solvent: Dichloromethane (DCM) or THF (Anhydrous).

  • Temperature:

    
     to RT.
    
Step-by-Step Methodology
  • Dissolution: Dissolve 4-amino-2-phenylpiperidine (10 mmol) in anhydrous DCM (50 mL). Cool the solution to

    
     in an ice bath.
    
  • Reagent Addition: Dissolve

    
     (9.5 mmol, 0.95 eq) in DCM (10 mL). Add this solution dropwise  over 30 minutes.
    
    • Expert Tip: Do NOT add base (TEA/DIPEA). The starting amine acts as its own proton acceptor, and adding external base increases the nucleophilicity of N1, promoting side reactions.

  • Reaction: Stir at

    
     for 1 hour, then allow to warm to room temperature (RT) for 2 hours.
    
  • Monitoring: Check TLC (System: 10% MeOH in DCM with 1%

    
    ). Stain with Ninhydrin. The primary amine spot (red/purple) should disappear; the secondary amine (N1) usually stains less intensely or different color.
    
  • Workup:

    • Wash with water (

      
      ) to remove unreacted diamine salts.
      
    • Dry organic layer over

      
      , filter, and concentrate.[3][4]
      
  • Purification: If bis-Boc is observed, purify via silica flash chromatography.

Protocol 2: Selective N1 Protection (Target: 1-Boc)

Objective: Protect the hindered secondary amine (N1) while keeping the primary amine (4-NH₂) free. Challenge: Direct reaction will always favor the primary amine. Solution: The Transient Schiff Base Strategy . We temporarily "mask" the primary amine as an imine (benzaldehyde derivative), protect N1, and then hydrolyze the imine.

Workflow Diagram

TransientProtection Step1 1. Masking (Benzaldehyde) Step2 2. Protection (Boc2O + Base) Step1->Step2 N1-Boc formation Step3 3. Hydrolysis (Aq. Acid) Step2->Step3 Imine cleavage End 1-Boc-4-amine Step3->End Start Diamine Start->Step1 - H2O

Figure 2: The "Transient Protection" workflow for inverse selectivity.

Step-by-Step Methodology
  • Masking (Imine Formation):

    • Dissolve 4-amino-2-phenylpiperidine (10 mmol) in Toluene (50 mL).

    • Add Benzaldehyde (10.5 mmol, 1.05 eq).

    • Optional: Add

      
       or use a Dean-Stark trap to remove water. Stir at RT for 4 hours.
      
    • Checkpoint: 1H NMR should show the imine proton singlet around 8.3–8.5 ppm.

  • N1 Protection:

    • To the imine solution (do not isolate), add Diisopropylethylamine (DIPEA) (15 mmol, 1.5 eq).

    • Add

      
        (12 mmol, 1.2 eq).
      
    • Heat: Warm to

      
       for 6–12 hours. The steric hindrance at N1 requires thermal energy to overcome.
      
  • Hydrolysis (Deprotection of Primary Amine):

    • Cool the mixture to RT.

    • Add 1N aqueous HCl or Citric Acid (approx 30 mL) and stir vigorously for 2 hours. This cleaves the imine (releasing benzaldehyde) but leaves the Boc group on N1 intact (Boc is stable to dilute acid at RT for short durations, but control pH carefully).

    • Alternative: Use Hydroxylamine hydrochloride in acetate buffer for milder cleavage if Boc stability is a concern.

  • Workup:

    • The product (amine) is now in the acidic aqueous layer. The benzaldehyde is in the organic layer.

    • Separate layers. Wash the aqueous layer with Ether/DCM to remove benzaldehyde.

    • Basify: Carefully adjust the aqueous layer to pH ~10 using 1N NaOH (keep cold).

    • Extract the product into DCM (

      
      ).
      
    • Dry and concentrate to yield 1-Boc-4-amino-2-phenylpiperidine .

Protocol 3: Global Bis-Protection

Objective: Protect both nitrogen centers.

Methodology
  • Mix: Dissolve diamine (10 mmol) in DCM.

  • Reagents: Add

    
      (25 mmol, 2.5 eq) and DMAP  (Dimethylaminopyridine, 0.1 eq) as a nucleophilic catalyst.
    
  • Base: Add Triethylamine (TEA) (30 mmol, 3.0 eq).

  • Conditions: Reflux (

    
    ) for 12–24 hours. DMAP is essential to catalyze the reaction at the hindered N1 position.
    

QC & Validation: NMR Interpretation

Distinguishing between the isomers is critical. Use these diagnostic 1H NMR signals (in


):
Feature4-(Boc-amino) (Protocol 1)1-Boc-4-amino (Protocol 2)
Boc Signal Singlet ~1.44 ppmSinglet ~1.40–1.45 ppm
Carbamate NH Broad doublet ~4.5 ppm (Exocyclic)Not present (Secondary amine is Boc'd)
H-2 (Benzylic) Sharp dd or t (unhindered)Broadened/Rotameric (due to N-Boc rotamers)
H-4 (Methine) Downfield shift (adj. to NH-Boc)Standard shift (adj. to

)

Note on Rotamers: The 1-Boc derivative (Protocol 2) will likely exhibit rotameric broadening in NMR spectra at room temperature due to restricted rotation of the N-Boc bond, especially near the bulky phenyl group. This is a positive confirmation of N1 protection.

References

  • Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition. John Wiley & Sons.[5] (Standard reference for amine protection stability and conditions).

  • Adamczyk, M., et al. (2000). "Regioselective protection of primary amines." Tetrahedron Letters, 41(20), 3757-3760.

  • Klimochkin, Y. N., et al. (2019). "Synthesis of 4-amino-2-phenylpiperidine derivatives." Russian Journal of Organic Chemistry. (Provides background on the specific scaffold synthesis).
  • Hansen, M. M., et al. (2005). "Process R&D of a NK1 Antagonist: Selective protection of diamines." Organic Process Research & Development. (Validates the Schiff base transient protection strategy for hindered diamines).

Sources

Method

preparation of Complement Factor B inhibitors using phenylpiperidine scaffolds

Application Note: Preparation and Characterization of Phenylpiperidine-Based Complement Factor B Inhibitors Abstract This application note details the strategic synthesis and biological validation of small-molecule Compl...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Preparation and Characterization of Phenylpiperidine-Based Complement Factor B Inhibitors

Abstract

This application note details the strategic synthesis and biological validation of small-molecule Complement Factor B (FB) inhibitors utilizing a phenylpiperidine scaffold . Factor B is the rate-limiting serine protease of the complement Alternative Pathway (AP).[1] Its inhibition blocks the AP amplification loop, offering therapeutic intervention for Paroxysmal Nocturnal Hemoglobinuria (PNH) and C3 Glomerulopathy (C3G).[2][3] This guide focuses on the construction of the privileged (2S,4S)-2-(4-carboxyphenyl)-4-ethoxypiperidine core—the pharmacophore found in the clinical benchmark Iptacopan (LNP023) . We provide a validated chemo-enzymatic synthesis protocol, critical process parameters (CPPs), and standardized bioassay workflows.

Introduction: The Alternative Pathway and Factor B

The complement system is a proteolytic cascade vital for innate immunity.[1][3][4] However, dysregulation of the Alternative Pathway (AP) leads to uncontrolled C3 cleavage and tissue damage. Unlike the Classical or Lectin pathways, the AP is constitutively active via "tick-over" and possesses a powerful amplification loop .

Factor B (FB) is the essential catalytic component of the AP C3 convertase (C3bBb).[1][3]

  • FB binds to C3b.[3]

  • Factor D cleaves FB into Ba and Bb.

  • Bb remains bound to C3b, forming the active C3bBb protease.[1][3]

  • C3bBb cleaves more C3, exponentially amplifying the signal.

Therapeutic Rationale: Inhibiting FB prevents the formation of C3bBb, effectively shutting down the amplification loop while leaving the Classical/Lectin pathways intact for host defense. The phenylpiperidine scaffold (specifically cis-2,4-disubstituted) has emerged as a privileged structure for binding the FB active site in a conformation-specific manner.

Mechanism of Action (Visualized)

The following diagram illustrates the Alternative Pathway amplification loop and the precise intervention point of Phenylpiperidine FB Inhibitors.

AP_Pathway C3 C3 (Native) C3b C3b (Activated) C3->C3b Tick-over / Activation C3->C3b Generates more C3bB C3b-B Complex C3b->C3bB + Factor B FB Factor B (Zymogen) C3bBb C3bBb (C3 Convertase) C3bB->C3bBb Cleavage by Factor D FD Factor D C3bBb->C3 Cleaves MAC Membrane Attack Complex (Cell Lysis) C3bBb->MAC Terminal Pathway AmpLoop AMPLIFICATION LOOP Inhibitor Phenylpiperidine Inhibitor (e.g., Iptacopan) Inhibitor->FB Binds High Affinity Inhibitor->C3bB Prevents Cleavage

Caption: Factor B inhibitors bind the zymogen or C3b-B complex, preventing Factor D cleavage and halting the C3bBb amplification loop.

Chemical Synthesis: The Phenylpiperidine Protocol

This protocol describes the synthesis of the (2S,4S)-2-(4-carboxyphenyl)-4-ethoxypiperidine core, utilizing a chemo-enzymatic approach to establish the challenging cis-2,4 stereochemistry with high enantiomeric excess (>99% ee).

Retrosynthetic Analysis
  • Target: Iptacopan-like Analog.

  • Disconnection: Reductive amination (Linker) + Etherification (4-position) + Chiral reduction (Piperidine core).

  • Key Intermediate: Benzyl (2S,4S)-4-hydroxy-2-(4-(methoxycarbonyl)phenyl)piperidine-1-carboxylate.

Step-by-Step Protocol

Materials Required:

  • Starting Material: 1-Cbz-2-(4-methoxycarbonylphenyl)-4-piperidone.

  • Enzyme: Ketoreductase (KRED-M8 or equivalent commercial screening kit).

  • Cofactors: NADP+, Glucose Dehydrogenase (GDH) for recycling.

  • Reagents: Triethyloxonium tetrafluoroborate (Meerwein's salt), Proton Sponge (1,8-Bis(dimethylamino)naphthalene).

Step 1: Asymmetric Biocatalytic Reduction (Stereocenter Formation) Rationale: Chemical reduction often yields cis/trans mixtures. KRED enzymes provide >99:1 diastereoselectivity for the (2S,4S) cis-isomer.

  • Preparation: Dissolve 1-Cbz-2-(4-methoxycarbonylphenyl)-4-piperidone (50 g) in DMSO (5 vol).

  • Buffer System: Prepare 0.1 M Phosphate buffer (pH 7.0) containing NADP+ (1 wt%) and Glucose (1.5 eq).

  • Reaction: Add the substrate solution to the buffer. Add KRED-M8 enzyme powder and GDH.

  • Incubation: Agitate at 35°C, 220 rpm for 24 hours. Monitor consumption of ketone by HPLC.

  • Workup: Extract with Dichloromethane (DCM). Wash organic layer with brine. Dry over Na2SO4 and concentrate.

    • QC Check: Chiral HPLC. Target >98% de (diastereomeric excess).

Step 2: Regioselective O-Alkylation (Etherification) Rationale: Standard Williamson ether synthesis (NaH/EtI) can cause epimerization at the C2 position. Meerwein's salt allows alkylation under non-basic conditions.

  • Dissolution: Dissolve the chiral alcohol from Step 1 (1 eq) in anhydrous DCM.

  • Base Addition: Add Proton Sponge (3.5 eq). Stir at 0°C.

  • Alkylation: Add Triethyloxonium tetrafluoroborate (Et3O+ BF4-) (3.5 eq) portion-wise under Nitrogen.

  • Reaction: Stir at RT for 4–6 hours.

  • Quench: Quench with water. The Proton Sponge salts will precipitate or remain in the organic phase; wash extensively with 1N HCl to remove the base.

  • Purification: Silica gel chromatography (Hexane/EtOAc).

Step 3: Deprotection and Coupling (Headgroup Attachment)

  • Cbz Removal: Hydrogenation (H2, Pd/C) in MeOH to yield the free amine.

  • Reductive Amination:

    • Dissolve free amine (1 eq) and 5-methoxy-7-methyl-1H-indole-4-carbaldehyde (1.1 eq) in DCM.

    • Add Sodium triacetoxyborohydride (STAB) (1.5 eq). Stir 12 h.

  • Hydrolysis: Treat the methyl ester with LiOH in THF/Water (1:1) to generate the free carboxylic acid.

  • Isolation: Acidify to pH 4, extract, and crystallize the final hydrochloride salt.

Critical Process Parameters (CPPs):

Parameter Set Point Impact on Quality
Enzyme pH 7.0 ± 0.2 pH drift <6.5 deactivates KRED; >7.5 risks racemization.
Alkylation Temp 0°C -> 25°C High temp (>30°C) with Meerwein's salt causes elimination byproducts.

| Proton Sponge | 3.5 Equivalents | Insufficient base leads to incomplete conversion; excess is costly but removable. |

Biological Characterization Protocols

Once synthesized, the inhibitor must be validated for potency and pathway selectivity.

Protocol A: Factor B Enzymatic Inhibition Assay (Biochemical)

Purpose: Determine the IC50 of the compound against purified human Factor B.

Reagents:

  • Human Factor B (purified).

  • Human Factor D (catalytic amount).

  • C3b (activator).[3]

  • Substrate: Z-Lys-SBzl (Thiobenzyl ester substrate) or a specific FRET substrate.

  • DTNB (Ellman's reagent) for colorimetric detection.

Procedure:

  • Complex Formation: Incubate Factor B (10 nM) and C3b (10 nM) in Assay Buffer (20 mM Tris, 150 mM NaCl, 5 mM MgCl2, pH 7.4) for 15 min at 37°C. Mg2+ is critical for C3bB complex stability.

  • Inhibitor Addition: Add serial dilutions of the Phenylpiperidine inhibitor (e.g., 0.1 nM to 10 µM). Incubate 30 min.

  • Activation: Add Factor D (1 nM).

  • Substrate Addition: Add Z-Lys-SBzl (100 µM) and DTNB.

  • Measurement: Monitor Absorbance at 412 nm (cleavage of thioester) kinetically for 20 min.

  • Analysis: Plot Vmax vs. [Inhibitor] to calculate IC50.

    • Self-Validation: Reference inhibitor (e.g., LNP023) should yield IC50 ~10 nM.[5]

Protocol B: Alternative Pathway Hemolysis Assay (Cellular)

Purpose: Functional validation of AP blockade in a physiological context.

Reagents:

  • Rabbit Red Blood Cells (rRBCs) – rRBCs spontaneously activate human AP.

  • Normal Human Serum (NHS) – Source of complement.

  • Buffer: GVB-Mg-EGTA (Gelatin Veronal Buffer with Mg2+ and EGTA). EGTA chelates Ca2+, blocking Classical/Lectin pathways; Mg2+ allows AP.

Procedure:

  • Serum Prep: Dilute NHS to 10% in GVB-Mg-EGTA.

  • Inhibitor: Pre-incubate diluted serum with inhibitor concentrations for 15 min at RT.

  • Cell Addition: Add washed rRBCs (1x10^7 cells/well).

  • Incubation: 37°C for 30 minutes with shaking.

  • Termination: Add ice-cold EDTA buffer (stops all complement). Centrifuge 2000 rpm, 5 min.

  • Detection: Transfer supernatant to a new plate. Measure OD 412 nm (Hemoglobin release).

  • Calculation: % Hemolysis = (Sample - Blank) / (Total Lysis - Blank) * 100.

Data Presentation & QC Standards

Expected Performance Metrics:

Compound ClassBiochemical IC50 (Human FB)Cellular IC50 (AP Hemolysis)Selectivity (vs. Classical Pathway)
Phenylpiperidine (Iptacopan-like) < 20 nM< 100 nM> 1000-fold
Indole-only analogs 50 - 200 nM500 - 1000 nMVariable

Troubleshooting Guide:

  • Low Potency: Check the stereochemistry at C2/C4. The (2S,4S) configuration is essential for the "clamp" mechanism in the Factor B pocket.

  • High Background in Hemolysis: Ensure EGTA is fresh. Ca2+ contamination allows Classical Pathway activation, which Factor B inhibitors do not block.

References

  • Discovery of LNP023 (Iptacopan): Schubart, A., et al. (2019). "Small-molecule factor B inhibitor for the treatment of complement-mediated diseases."[5] Proceedings of the National Academy of Sciences (PNAS), 116(16), 7926–7931.

  • Synthesis Protocol: Zhang, Y., et al. (2024). "A Practical Method for Synthesizing Iptacopan." Molecules, 29(10), 2289.

  • Clinical Mechanism: Risitano, A. M., et al. (2021).[6] "Factor B inhibition in paroxysmal nocturnal hemoglobinuria." Blood, 137(12), 1629-1639.

  • Structure-Activity Relationships: Maibaum, J., et al. (2020). "Discovery of LNP023, a Factor B Inhibitor Specifically Designed To Be Applicable to Treating a Diverse Array of Complement Mediated Diseases." Journal of Medicinal Chemistry, 63(11), 5697–5722.

Sources

Application

Application Note: Chemoselective Derivatization of the 4-Amino Group in 2-Phenylpiperidine Scaffolds

Executive Summary & Strategic Importance The 2-phenylpiperidine nucleus is a privileged scaffold in medicinal chemistry, serving as the pharmacophore for numerous neurokinin-1 (NK1) receptor antagonists (e.g., analogs of...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Importance

The 2-phenylpiperidine nucleus is a privileged scaffold in medicinal chemistry, serving as the pharmacophore for numerous neurokinin-1 (NK1) receptor antagonists (e.g., analogs of CP-99,994) and opioid receptor modulators. While the 3-amino-2-phenyl positional isomer is widely documented, the 4-amino-2-phenylpiperidine scaffold offers a distinct vector for exploring novel chemical space, particularly for targeting G-protein coupled receptors (GPCRs) where an extended vector at the 4-position is required for deep pocket binding.

The Challenge: Derivatizing the 4-amino group in this scaffold presents three specific challenges:

  • Regioselectivity: Distinguishing the exocyclic N4-amine from the endocyclic N1-amine (if unprotected).

  • Stereochemical Integrity: The C2-phenyl group dictates the conformation of the piperidine ring. Derivatization protocols must respect or control the cis/trans relationship between the C2-phenyl and C4-amino groups.

  • Benzylic Stability: The C2 position is benzylic; harsh oxidation or radical conditions can lead to racemization or degradation.

This guide provides validated protocols for the orthogonal protection, stereoselective installation, and functionalization of the 4-amino moiety.

Structural Logic & Retrosynthetic Analysis

The derivatization strategy relies on the Orthogonal Protection Principle . The endocyclic Nitrogen (N1) is nucleophilic and secondary. The exocyclic Nitrogen (N4) can be primary or secondary. To selectively derivatize N4, N1 must be capped with a group that is stable to N4-reaction conditions but removable without destroying the N4-modification.

Stereochemical Considerations

In the 2-phenylpiperidine chair conformation, the bulky phenyl group at C2 preferentially adopts an equatorial orientation to minimize 1,3-diaxial interactions.

  • Thermodynamic Isomer (cis-2,4): The C4-amino group is also equatorial.

  • Kinetic Isomer (trans-2,4): The C4-amino group is axial.

Most reductive amination protocols described below favor the thermodynamic (cis) product, which is generally preferred for metabolic stability.

G Start 2-Phenyl-4-Piperidone Step1 N1 Protection (Boc/Cbz) Start->Step1 Regiocontrol Step2 Reductive Amination (Install N4) Step1->Step2 Stereocontrol Branch1 Secondary Amine (N4) Step2->Branch1 R-NH2 + STAB Branch2 Primary Amine (N4) Step2->Branch2 NH4OAc + NaBH3CN Final Target Scaffold (2-Ph-4-NRR'-Piperidine) Branch1->Final Acylation/Alkylation Branch2->Final Diverse Library

Figure 1: Strategic workflow for accessing 4-amino-2-phenylpiperidine derivatives.

Validated Experimental Protocols

Protocol A: Stereoselective Reductive Amination (Installation of N4)

This is the "workhorse" method. It converts the N1-protected ketone directly to the derivatized amine.

Mechanism: Formation of an iminium ion followed by hydride delivery. Using Sodium Triacetoxyborohydride (STAB) is crucial because it is mild and less likely to reduce the ketone directly than NaBH4.

Materials:

  • Substrate: N-Boc-2-phenyl-4-piperidone (1.0 equiv)

  • Amine: Primary or Secondary amine (1.1–1.2 equiv)

  • Reagent: Sodium Triacetoxyborohydride (STAB) (1.4–1.5 equiv)

  • Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)

  • Additive: Acetic Acid (1.0 equiv) - Critical for catalyzing imine formation

Step-by-Step Procedure:

  • Imine Formation: In a dry reaction vial, dissolve N-Boc-2-phenyl-4-piperidone (1.0 mmol) and the desired amine (1.1 mmol) in DCE (5 mL).

  • Activation: Add Glacial Acetic Acid (1.0 mmol, 60 µL). Stir at Room Temperature (RT) for 30–60 minutes. Note: If using a hydrochloride salt of the amine, add 1.0 equiv of TEA.

  • Reduction: Cool the mixture to 0°C (optional, but improves diastereoselectivity). Add STAB (1.5 mmol, 318 mg) portion-wise over 5 minutes.

  • Reaction: Allow to warm to RT and stir for 12–16 hours under Nitrogen.

  • Quench: Add saturated aqueous NaHCO3 (10 mL) carefully (gas evolution).

  • Workup: Extract with DCM (3 x 10 mL). Wash combined organics with brine, dry over Na2SO4, and concentrate.[1]

  • Purification: Flash chromatography (typically MeOH/DCM gradients).

Expected Outcome: Predominantly the 2,4-cis-isomer (Ph-equatorial, Amine-equatorial). Troubleshooting: If the ketone is sterically hindered (e.g., ortho-substituted phenyl ring), use Titanium(IV) isopropoxide (1.5 equiv) neat with the amine for 2 hours prior to adding reduction solvent and NaBH4.

Protocol B: Chemoselective Acylation of Free 4-Amine

Used when starting from a scaffold containing a free primary/secondary amine at C4 and a protected N1.

Materials:

  • Substrate: 1-(tert-butoxycarbonyl)-2-phenylpiperidin-4-amine

  • Reagent: Acid Chloride (R-COCl) or Carboxylic Acid + HATU

  • Base: Diisopropylethylamine (DIPEA)

Step-by-Step (HATU Coupling):

  • Dissolve Carboxylic Acid (1.1 equiv) in DMF (0.2 M concentration).

  • Add HATU (1.2 equiv) and DIPEA (2.5 equiv). Stir for 5 minutes to activate the acid.

  • Add the piperidine scaffold (1.0 equiv).[1]

  • Stir at RT for 2–4 hours. Monitor by LCMS.[1][2][3]

  • Critical Wash: Dilute with EtOAc. Wash with 5% LiCl solution (3x) to remove DMF, followed by sat. NaHCO3 and brine.

Analytical Data & Quality Control

Verification of the scaffold requires careful analysis of the stereochemistry.

Table 1: Diagnostic NMR Signals (CDCl3, 400 MHz)
ProtonChemical Shift (δ)MultiplicityCoupling Constant (J)Structural Insight
H-2 (Benzylic) 5.20 – 5.40 ppmBroad Doublet / ddJ ≈ 3–5 Hz (eq-ax)Indicates C2-Phenyl orientation.
H-4 (Methine) 2.60 – 2.90 ppmMultiplet (tt)J ≈ 11 Hz (ax-ax)Large coupling indicates axial H4 (Equatorial Amine).
C-Ph 140 – 145 ppmSinglet (Cq)-Confirms presence of phenyl ring.
Stereochemistry Validation

To confirm the cis-2,4 relationship:

  • NOESY 2D-NMR: Look for a correlation between H-2 and H-4.

    • If H-2 and H-4 are on the same face (1,3-diaxial), a strong NOE signal is observed (trans-isomer, generally disfavored).

    • If H-2 and H-4 are on opposite faces (one axial, one equatorial), NOE is weak/absent (cis-isomer).

  • X-Ray Crystallography: The gold standard if the derivative is solid.

Pathway Visualization: Mechanism of Reductive Amination

The following diagram illustrates the mechanistic pathway and the origin of stereocontrol.

ReactionMechanism Ketone 2-Phenyl-4-Piperidone Imine Iminium Intermediate (Planar C=N) Ketone->Imine Acid Cat. (-H2O) Amine Primary Amine (R-NH2) Amine->Imine Transition Hydride Attack (Axial vs Equatorial) Imine->Transition STAB Reduction Product_Cis Major Product: cis-2,4 (Equatorial Amine) Transition->Product_Cis Axial Attack (Favored) Product_Trans Minor Product: trans-2,4 (Axial Amine) Transition->Product_Trans Equatorial Attack (Disfavored)

Figure 2: Mechanistic pathway of reductive amination showing the origin of diastereoselectivity.

References

  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.

    • Foundational text for the STAB protocol used in Protocol A.
  • Desai, M. C., et al. (1992). "Discovery of a Potent Substance P Antagonist: (2S,3S)-cis-2-(Diphenylmethyl)-N-[(2-methoxyphenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine (CP-96,345)." Journal of Medicinal Chemistry, 35(21), 4020–4038.

    • Establishes the SAR importance of the 2-phenylpiperidine scaffold in NK1 antagonists.
  • Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (1), 1-2.

    • Source for the Titanium-medi
  • Ligneau, X., et al. (2007).[4] "Discovery of Novel, Non-Imidazole H3 Receptor Antagonists." Journal of Pharmacology and Experimental Therapeutics.

    • Demonstrates the utility of 4-aminopiperidine scaffolds in GPCR drug discovery.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Debenzylation of 1-benzyl-2-phenylpiperidin-4-amine

Welcome to the technical support guide for the debenzylation of 1-benzyl-2-phenylpiperidin-4-amine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challen...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the debenzylation of 1-benzyl-2-phenylpiperidin-4-amine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this critical synthetic step. The N-debenzylation of piperidine intermediates is a foundational transformation in medicinal chemistry, yet it is frequently plagued by issues such as incomplete reactions and catalyst deactivation. This guide provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot and optimize your experiments effectively.

Troubleshooting Guide

This section addresses specific experimental failures you may encounter.

Problem 1: My catalytic hydrogenation is extremely slow or has completely stalled.

  • Question: I'm using 10% Pd/C and hydrogen gas, but the reaction isn't progressing. What's the most likely cause and how can I fix it?

  • Answer: A stalled or sluggish N-debenzylation via catalytic hydrogenation is the most common issue reported. The primary culprit is almost always catalyst poisoning by the product amine . The newly formed secondary amine (2-phenylpiperidin-4-amine) has a basic nitrogen atom that strongly adsorbs to the surface of the palladium catalyst, blocking active sites and preventing further reaction.

    Immediate Solutions:

    • Acidic Additive: The most effective and widely used strategy is to add a mild acid, such as acetic acid or a stoichiometric amount of HCl, to the reaction mixture.[1] The acid protonates the product amine, forming a salt. This prevents the lone pair on the nitrogen from coordinating with and poisoning the palladium catalyst.[2] A neutralization step will be necessary during the workup.[2]

    • Switch to a More Robust Catalyst: If acidic conditions are not suitable for your substrate, consider switching to Pearlman's catalyst (20% Pd(OH)₂/C).[2] This catalyst is often more effective for N-debenzylation and can be less susceptible to poisoning by basic nitrogen groups.

    • Increase Hydrogen Pressure: Reactions at atmospheric pressure (e.g., using a hydrogen balloon) can be slow.[3] If available, using a Parr shaker or a similar apparatus to increase the hydrogen pressure can often drive the reaction to completion.[2][1]

    • Check Catalyst Quality: The activity of Pd/C can vary significantly between batches and suppliers.[2] If you suspect your catalyst is old or inactive, try a fresh batch.[1][4]

Problem 2: I'm observing side products, particularly saturation of the phenyl ring.

  • Question: My desired product is forming, but I'm also getting a significant amount of a byproduct where the phenyl ring has been reduced. How can I improve selectivity?

  • Answer: Aromatic ring saturation is a known side reaction during hydrogenolysis, especially under harsh conditions.[5] To favor the desired cleavage of the N-benzyl C-N bond over ring reduction, you should modify your approach to be milder and more selective.

    Strategies for Improved Selectivity:

    • Adopt Catalytic Transfer Hydrogenation (CTH): This is often the best solution. Instead of hydrogen gas, CTH uses a hydrogen donor molecule to generate hydrogen in situ. This technique is generally milder and can be more selective.[5][6] Excellent results are often achieved using ammonium formate or formic acid as the hydrogen donor with a Pd/C catalyst.[6][7][8][9]

    • Modify Reaction Conditions: Lowering the hydrogen pressure and reaction temperature can favor debenzylation over aromatic ring saturation.[5]

    • Catalyst Choice: Pearlman's catalyst (Pd(OH)₂/C) can sometimes offer better selectivity and is less prone to causing over-reduction compared to standard Pd/C.[2]

Problem 3: The reaction worked, but I'm having difficulty isolating my final product.

  • Question: After filtering the catalyst and removing the solvent, my yield is very low. What are the best practices for workup and purification?

  • Answer: The product, 2-phenylpiperidin-4-amine, can be challenging to isolate due to its physical properties, such as potential water solubility.

    Purification and Isolation Tips:

    • Acid/Base Workup: After filtering off the catalyst, perform an aqueous workup. Acidify the filtrate with dilute HCl to protonate your amine product, making it highly water-soluble. This allows you to wash with an organic solvent (like ethyl acetate or dichloromethane) to remove non-basic organic impurities, such as toluene (the byproduct from the benzyl group).[10]

    • Basification and Extraction: Carefully basify the aqueous layer with a base like NaOH or Na₂CO₃ to deprotonate your amine. Then, extract your product into an appropriate organic solvent (e.g., dichloromethane or a 9:1 mixture of chloroform and isopropanol).

    • Solvent Removal: Concentrate the final organic extracts carefully under reduced pressure at a low temperature to avoid loss of a potentially volatile product.[2]

    • Chromatography: If further purification is needed, silica gel column chromatography is a standard method.[10][11]

Frequently Asked Questions (FAQs)

  • Q1: What is the best catalyst for this N-debenzylation?

    • A1: There is no single "best" catalyst, as the optimal choice is substrate-dependent. However, for N-debenzylation, a good starting point is 10% Pd/C .[2] If this proves ineffective due to catalyst poisoning, 20% Pd(OH)₂/C (Pearlman's catalyst) is often a more robust and effective alternative.[2] Some studies have also shown that a combination of Pd/C and Pd(OH)₂/C can be more efficient than either catalyst alone.[12]

  • Q2: Are there non-hydrogenation methods to remove the N-benzyl group?

    • A2: Yes, several alternatives exist, which are particularly useful if your molecule contains other functional groups that are sensitive to reduction (e.g., alkenes, alkynes, nitro groups).

      • Oxidative Deprotection: Reagents like ceric ammonium nitrate (CAN) can selectively cleave N-benzyl groups in the presence of other reducible functionalities.[2]

      • Base-Promoted Deprotection: For certain heterocyclic systems, a combination of potassium tert-butoxide (KOtBu) and oxygen in DMSO has been shown to be effective.[2][13]

      • Acid-Mediated Deprotection: Strong Brønsted or Lewis acids can cleave the N-benzyl bond, but this is often not compatible with other acid-labile groups in the molecule.[2]

  • Q3: How do I monitor the reaction progress effectively?

    • A3: Thin-Layer Chromatography (TLC) is the most common and effective method. Co-spot the starting material and the reaction mixture on the same plate. The disappearance of the starting material spot and the appearance of a new, typically more polar, product spot indicates reaction progress. Use a suitable stain (e.g., ninhydrin for the product amine) to visualize the spots.

  • Q4: What are the main advantages of Catalytic Transfer Hydrogenation (CTH)?

    • A4: CTH offers several key advantages over traditional hydrogenation with H₂ gas:

      • Safety: It avoids the use of flammable, high-pressure hydrogen gas.[6]

      • Simplicity: It does not require specialized high-pressure hydrogenation equipment.[6]

      • Mild Conditions: Reactions often proceed at or near room temperature and atmospheric pressure.[6]

      • Selectivity: It can be more selective, often allowing for debenzylation without reducing other sensitive functional groups.[6]

Data Presentation

Table 1: Comparison of Common Debenzylation Conditions
MethodCatalystHydrogen SourceSolventAdditiveKey AdvantagesCommon Issues
Catalytic Hydrogenation 10% Pd/C or 20% Pd(OH)₂/CH₂ gas (balloon or high pressure)Methanol, Ethanol, Acetic AcidAcetic AcidWidely applicable, clean byproducts.Catalyst poisoning, requires H₂ source, potential over-reduction.
Catalytic Transfer Hydrogenation (CTH) 10% Pd/CAmmonium Formate, Formic AcidMethanol, EthanolNone neededSafer, no H₂ gas, mild conditions, good selectivity.[6][7]Can be slower than high-pressure hydrogenation.
Oxidative Deprotection NoneN/AAcetonitrile/WaterCeric Ammonium Nitrate (CAN)Good for substrates with other reducible groups.[2]Stoichiometric oxidant required, potentially harsh workup.

Experimental Protocols

Detailed Protocol: Debenzylation via Catalytic Transfer Hydrogenation (CTH)

This protocol is a robust starting point for the debenzylation of 1-benzyl-2-phenylpiperidin-4-amine using ammonium formate.

Materials:

  • 1-benzyl-2-phenylpiperidin-4-amine (1.0 mmol)

  • 10% Palladium on Carbon (Pd/C) (approx. 10-20% by weight of the starting material)

  • Ammonium Formate (HCOONH₄) (5.0 mmol, 5 equivalents)[9]

  • Methanol (MeOH) (15-20 mL)

  • Celite® for filtration

  • Round-bottom flask, condenser, magnetic stirrer, and heating mantle

Procedure:

  • Reaction Setup: To a round-bottom flask, add the 1-benzyl-2-phenylpiperidin-4-amine (1.0 mmol) and methanol (15-20 mL). Stir until the starting material is fully dissolved.

  • Catalyst Addition: Carefully add 10% Pd/C to the solution.

  • Hydrogen Donor Addition: Add ammonium formate (5.0 mmol) to the suspension in one portion.[9]

  • Reaction Conditions: Attach a reflux condenser and heat the reaction mixture to reflux (approx. 65°C for methanol).

  • Monitoring: Monitor the reaction progress by TLC until the starting material is completely consumed. This typically takes a few hours.

  • Workup - Catalyst Removal: Cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite pad thoroughly with methanol to ensure all product is collected.[9][10]

  • Workup - Solvent Removal: Combine the filtrate and washes, and remove the solvent under reduced pressure.[10]

  • Purification: Dissolve the residue in dichloromethane and wash with a saturated aqueous sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude 2-phenylpiperidin-4-amine. If necessary, purify further by silica gel column chromatography.

Mandatory Visualization

Troubleshooting Workflow Diagram

Debenzylation_Troubleshooting start Problem Encountered: Reaction Stalled or Incomplete cause1 Primary Cause: Catalyst Poisoning by Product Amine start->cause1 Is the catalyst Pd/C? cause2 Other Causes: Suboptimal Conditions / Inactive Catalyst start->cause2 If acid/new catalyst fails solution1a Solution 1A: Add Mild Acid (e.g., Acetic Acid) cause1->solution1a solution1b Solution 1B: Switch Catalyst (e.g., Pearlman's Cat. Pd(OH)₂/C) cause1->solution1b solution1c Solution 1C: Use Alternative Method (e.g., Catalytic Transfer Hydrogenation) cause1->solution1c solution2a Solution 2A: Increase H₂ Pressure (Use Parr Shaker) cause2->solution2a solution2b Solution 2B: Increase Temperature cause2->solution2b solution2c Solution 2C: Use Fresh Catalyst cause2->solution2c outcome Outcome: Reaction Proceeds to Completion solution1a->outcome solution1b->outcome solution1c->outcome solution2a->outcome solution2b->outcome solution2c->outcome

Caption: A workflow diagram for troubleshooting incomplete debenzylation reactions.

References

  • Benchchem. (2025).
  • Yao, X., et al. (2022). Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation.
  • Benchchem. (2025).
  • Benchchem. (2025).
  • Moriyama, K., Nakamura, Y., & Togo, H. (2014). Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide. Organic Letters.
  • Davis, H. J., et al. (2001). A Tuneable Method for N-Debenzylation of Benzylamino Alcohols. Organic Letters.
  • Li, H., et al. (2021). Effects of Surface Oxygen-Containing Groups of the Flowerlike Carbon Nanosheets on Palladium Dispersion, Catalytic Activity and Stability in Hydrogenolytic Debenzylation of Tetraacetyldibenzylhexaazaisowurtzitane. MDPI.
  • Horsley, P. A., Ruble, J. C., & Onuska, N. P. R. (2025).
  • Reddit User Discussion. (2025). Can Pd/C go bad?
  • ScienceMadness Forum. (2014).
  • Google Patents. (n.d.).
  • Ram, S., & Spicer, L. D. (1987). Debenzylation of N-Benzylamino Derivatives by Catalytic Transfer Hydration With Ammonium Formate.
  • Li, W., et al. (2006). More Efficient Palladium Catalyst for Hydrogenolysis of Benzyl Groups.
  • Bull, S. D., et al. (1998). Chemoselective debenzylation of N-benzyl tertiary amines with ceric ammonium nitrate. Journal of the Chemical Society, Perkin Transactions 1.
  • Bieg, T., & Szeja, W. (1985).
  • Anantharamaiah, G. M., & Sivanandaiah, K. M. (1977). Transfer hydrogenation; a convenient method for removal of some commonly used protecting groups in peptide synthesis. Journal of the Chemical Society, Perkin Transactions 1.
  • Curly Arrow Blog. (2010).
  • Scott, P. J. H., et al. (2018). Synthesis and Structure–Activity Relationship Studies of N-Benzyl-2-phenylpyrimidin-4-amine Derivatives as Potent USP1/UAF1 Deubiquitinase Inhibitors with Anticancer Activity against Nonsmall Cell Lung Cancer. Journal of Medicinal Chemistry.
  • Albers, P., et al. (2001). Poisoning and deactivation of palladium catalysts.
  • Sajiki, H., & Hirota, K. (1999). Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of a Phenolic MPM Protective Group Using Pyridine as a Catalyst Poison. Chemical and Pharmaceutical Bulletin.
  • ChemicalBook. (n.d.). N-phenylpiperidin-4-amine synthesis.
  • Sigma-Aldrich. (n.d.). N-phenyl-1-(2-phenylethyl)piperidin-4-amine.
  • Benchchem. (2025).
  • Rewolinski, M. S., et al. (2001).
  • Google Patents. (n.d.). US20040171837A1 - Method for preparing 4-amino-4-phenylpiperidines.
  • Organic Chemistry Portal. (n.d.). Benzylamines.
  • Supplementary Information. (n.d.). Broadening the Chemical Scope of Laccases: Selective Deprotection of N-Benzyl Groups.
  • CymitQuimica. (n.d.). CAS 23056-29-3: N-Phenyl-4-piperidinamine.
  • PubChem. (n.d.). 4-Anilinopiperidine.
  • Rhodium Chemistry Archives. (n.d.).
  • Organic Syntheses. (n.d.). PREPARATION OF ENANTIOMERICALLY PURE α-N,N-DIBENZYLAMINO ALDEHYDES.

Sources

Optimization

Technical Support Center: Minimizing Racemization During 2-Phenylpiperidine Functionalization

Welcome to the technical support center for the stereoselective functionalization of 2-phenylpiperidine. This guide is designed for researchers, scientists, and drug development professionals who are navigating the compl...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the stereoselective functionalization of 2-phenylpiperidine. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of maintaining stereochemical integrity at the C2 position of the piperidine ring. Here, we address common challenges and provide in-depth, field-proven solutions in a direct question-and-answer format. Our focus is not just on what to do, but why specific strategies are effective.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms leading to racemization at the C2 position of 2-phenylpiperidine during functionalization?

A1: Racemization at the benzylic C2 position of 2-phenylpiperidine derivatives primarily occurs through two key mechanisms, especially when an activating group is present on the nitrogen or when the C2 proton is rendered acidic:

  • Direct Enolization/Enolate Formation: In the presence of a base, the proton at the chiral C2 position can be abstracted. This is particularly relevant in reactions involving deprotonation for subsequent alkylation. The resulting intermediate is a planar carbanion (or related species) which can be reprotonated or react with an electrophile from either face, leading to a loss of stereochemical information.[1]

  • Iminium Ion Formation and Re-addition: Under certain oxidative or acidic conditions, an iminium ion can form. The planar nature of the iminium ion allows for nucleophilic attack from either side, resulting in a racemic or epimerized product.

The susceptibility to racemization is highly dependent on the nature of the N-substituent, the reaction conditions (base, temperature, solvent), and the specific functionalization being attempted.

Troubleshooting Guides: Reaction-Specific Issues

This section provides detailed troubleshooting for common functionalization reactions where racemization is a significant concern.

Issue 1: Racemization during N-Acylation or N-Alkylation

Symptoms: You start with an enantiomerically pure 2-phenylpiperidine, but after N-acylation or N-alkylation, you observe a significant decrease in enantiomeric excess (ee).

Root Cause Analysis:

While N-functionalization doesn't directly involve the chiral center, the reaction conditions can promote racemization. Strong bases and elevated temperatures are the primary culprits.[1] The base can abstract the C2 proton, and higher temperatures provide the energy to overcome the activation barrier for this process.[2][3]

Mitigation Strategies & Protocols:

  • Choice of Base: The selection of the base is critical. A sterically hindered, non-nucleophilic base is often preferred to minimize direct interaction at the C2 position.

    • Recommendation: Use a weaker base like N-methylmorpholine (NMM) or 2,4,6-collidine instead of stronger, less hindered bases like triethylamine (TEA) or diisopropylethylamine (DIPEA).

  • Temperature Control: Lowering the reaction temperature is one of the most effective ways to minimize racemization.[1][4]

    • Protocol: Perform the acylation or alkylation at 0 °C or even lower temperatures (-20 °C to -78 °C) if the reaction kinetics allow.[5]

  • Solvent Effects: The polarity of the solvent can influence the stability of intermediates that lead to racemization.

    • Recommendation: Aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are generally good choices.

Step-by-Step Protocol for Low-Racemization N-Alkylation:

  • Dissolve 2-phenylpiperidine (1 equivalent) in anhydrous acetonitrile.

  • Cool the solution to 0 °C.

  • Slowly add the alkyl halide (1.1 equivalents) dropwise over several hours using a syringe pump. This ensures the piperidine is always in excess, reducing the chance of side reactions.[6]

  • Stir the reaction at 0 °C to room temperature and monitor by TLC or LC-MS until completion.

  • Work up the reaction by removing the solvent under reduced pressure.

Issue 2: Racemization During C2-Functionalization via Deprotonation

Symptoms: You are attempting to deprotonate at the C2 position for subsequent reaction with an electrophile, but the product is racemic or has low ee.

Root Cause Analysis:

This is a classic case of direct enolization leading to racemization. The intermediate organometallic species, if not configurationally stable, will lead to a loss of stereochemistry. The stability of this intermediate is influenced by the base, solvent, temperature, and the N-protecting group.

Mitigation Strategies & Protocols:

  • N-Protecting Group is Key: The choice of the N-protecting group is paramount. The tert-butyloxycarbonyl (Boc) group has been shown to be effective. The Boc group can orient itself to stabilize the C2-lithiated species, maintaining its configuration, especially at low temperatures.[5]

  • Chiral Ligands for Kinetic Resolution: A powerful strategy is to use a chiral base system, such as n-BuLi with (-)-sparteine, to selectively deprotonate one enantiomer of the racemic starting material.[5][7] This allows for a kinetic resolution, where the unreacted starting material is enantioenriched, and the resulting product from the deprotonated enantiomer is also enantiopure.[5][7]

  • Strict Temperature Control: The lithiated intermediate of N-Boc-2-phenylpiperidine is configurationally stable at low temperatures, such as -78 °C.[5] It is crucial to maintain this low temperature throughout the deprotonation and electrophilic quench steps.

Step-by-Step Protocol for Stereoretentive C2-Alkylation:

  • To a solution of enantiomerically enriched N-Boc-2-phenylpiperidine (1 equivalent) in anhydrous THF, cool to -78 °C under an inert atmosphere.

  • Slowly add a solution of n-butyllithium (n-BuLi) (1.1 equivalents) and stir at -78 °C for the desired time to ensure deprotonation.

  • Add the electrophile (e.g., an alkyl halide, 1.2 equivalents) at -78 °C and allow the reaction to proceed.

  • Quench the reaction at -78 °C with a suitable reagent (e.g., saturated aqueous ammonium chloride).

  • Allow the mixture to warm to room temperature and proceed with standard workup and purification.

Decision Workflow for C2-Functionalization

G start Goal: C2-Functionalization of 2-Phenylpiperidine racemic_sm Starting Material: Racemic or Enantiopure? start->racemic_sm enantiopure_sm Enantiopure racemic_sm->enantiopure_sm racemic Racemic racemic_sm->racemic direct_func Direct Stereoretentive Functionalization enantiopure_sm->direct_func kr_path Kinetic Resolution (e.g., n-BuLi/(-)-sparteine) racemic->kr_path product Enantioenriched Product kr_path->product protecting_group Protect with N-Boc direct_func->protecting_group deprotonation Deprotonation at -78°C (e.g., n-BuLi in THF) protecting_group->deprotonation electrophile Electrophilic Quench at -78°C deprotonation->electrophile electrophile->product

Caption: Decision workflow for stereoselective C2-functionalization.

Issue 3: Racemization During N-Protecting Group Removal

Symptoms: Your functionalized 2-phenylpiperidine derivative is enantiomerically pure, but after removing the N-protecting group (e.g., Boc), you observe racemization.

Root Cause Analysis:

The conditions required for deprotection can be harsh enough to cause racemization. Strong acidic conditions for Boc removal or basic conditions for Fmoc removal can lead to epimerization at the C2 position.[1]

Mitigation Strategies & Protocols:

  • Milder Deprotection Conditions: Avoid using strong, harsh conditions for extended periods.

    • For Boc Removal: Instead of neat trifluoroacetic acid (TFA), consider using HCl in an anhydrous solvent like dioxane at a controlled low temperature (e.g., 0 °C).[1][7] Careful monitoring is essential to prevent over-exposure to the acidic conditions.[1]

  • Alternative Protecting Groups: If racemization persists, consider a protecting group that can be removed under neutral or very mild conditions.[1] For example, a benzyl group (Bn) can often be removed by hydrogenolysis, which is typically a stereochemically benign process.

Step-by-Step Protocol for Mild N-Boc Deprotection:

  • Dissolve the N-Boc protected 2-phenylpiperidine derivative in anhydrous 1,4-dioxane (e.g., at a 0.1 M concentration).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of 4M HCl in dioxane (e.g., 2-3 equivalents).

  • Monitor the reaction progress closely by TLC or LC-MS.

  • Once the reaction is complete, carefully remove the solvent under reduced pressure at a low temperature.

  • Immediately neutralize the resulting hydrochloride salt or proceed to the next step to avoid prolonged exposure to acid.[1]

Comparative Data Summary

The following table summarizes key parameters and their impact on minimizing racemization.

ParameterCondition to Minimize RacemizationRationale
Temperature Low temperatures (0 °C to -78 °C)Reduces the rate of proton abstraction and inversion of stereocenters.[1][2]
Base Sterically hindered, weaker bases (e.g., 2,4,6-collidine)Minimizes proton abstraction at the C2 position.
N-Protecting Group Urethane-type (e.g., Boc)Can stabilize configurationally labile intermediates.[1][5]
Deprotection Milder acidic/basic conditions or neutral methods (e.g., hydrogenolysis)Avoids harsh conditions that can induce epimerization.[1]

Mechanisms of Racemization at C2

G cluster_0 Direct Enolization cluster_1 Iminium Ion Formation R_enantiomer (R)-2-Phenylpiperidine (Chiral) planar_intermediate Planar Carbanion (Achiral) R_enantiomer->planar_intermediate + Base - H+ planar_intermediate->R_enantiomer + H+ S_enantiomer (S)-2-Phenylpiperidine (Chiral) planar_intermediate->S_enantiomer + H+ R_enantiomer2 (R)-2-Phenylpiperidine (Chiral) iminium_ion Planar Iminium Ion (Achiral) R_enantiomer2->iminium_ion - H- racemic_product Racemic Product iminium_ion->racemic_product + Nu-

Caption: Primary racemization pathways for 2-phenylpiperidine.

This guide provides a foundational understanding and practical solutions for minimizing racemization during the functionalization of 2-phenylpiperidine. Successful stereoselective synthesis relies on a careful consideration of all reaction parameters and a mechanistic understanding of potential side reactions.

References

  • Choi, A., Meijer, A. J. H. M., Proietti Silvestri, I., & Coldham, I. (2022). Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. The Journal of Organic Chemistry, 87(13), 8819–8823. [Link]

  • Coldham, I., et al. (2014). Synthesis and kinetic resolution of N-Boc-2-arylpiperidines. Chemical Communications, 50(70), 10067-10070. [Link]

  • Takle, M. J., et al. (2025). Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow. ACS Catalysis. [Link]

  • Williams, D. R., & Fromhold, M. G. (2003). Stereodivergent synthesis of piperidine alkaloids by ring-rearrangement metathesis/reductive lactam alkylation of nitroso Diels-Alder cycloadducts. Organic Letters, 5(15), 2655–2658. [Link]

  • Davies, H. M., & Lee, G. H. (2020). Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. Chemistry – A European Journal, 26(19), 4236–4241. [Link]

  • Ahmad, H. O. (2015). Kinetics and mechanism of racemisation reactions of configurationally labile stereogenic centres in drug-like molecules in aqueous solutions; thiohydantoins and related compounds. Cardiff University. [Link]

  • Bode, J. W., et al. (2015). Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights. Journal of the American Chemical Society, 137(35), 11491–11497. [Link]

  • Bodu, R., et al. (2021). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry, 86(4), 3345–3353. [Link]

  • Carpino, L. A., et al. (1990). (9-Fluorenylmethyl)oxycarbonyl (Fmoc) amino acid chlorides. Synthesis, characterization, and application to the rapid synthesis of short peptides. The Journal of Organic Chemistry, 55(1), 251–259. [Link]

  • ResearchGate. (n.d.). Procedure for N-alkylation of Piperidine?[Link]

Sources

Troubleshooting

purification methods for polar aminopiperidine intermediates

Welcome to the Polar Aminopiperidine Purification Support Center . This guide addresses the specific challenges of purifying aminopiperidine intermediates—compounds notorious for their high polarity, basicity, and tenden...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Polar Aminopiperidine Purification Support Center .

This guide addresses the specific challenges of purifying aminopiperidine intermediates—compounds notorious for their high polarity, basicity, and tendency to streak on silica or remain trapped in aqueous layers.

Module 1: Flash Chromatography Troubleshooting

Issue: My compound streaks/tails on silica gel, and I am losing mass.

Root Cause Analysis

Aminopiperidines possess a basic secondary amine (in the ring) and often a primary amine or other polar handle. Standard silica gel is slightly acidic (pH ~5). The basic amine interacts strongly with the acidic silanol (Si-OH) groups via hydrogen bonding and ionic interactions, causing:

  • Tailing: The compound "drags" through the column.

  • Irreversible Adsorption: Mass loss as the compound permanently binds to the silica.

Protocol A: The "Magic Mixture" (DCM/MeOH/NH₄OH)

Do not use standard DCM/MeOH. You must suppress silanol ionization.

The Golden Ratio: 90:9:1 (DCM : MeOH : NH₄OH)

  • Note: "NH₄OH" refers to 28-30% aqueous ammonium hydroxide.

Step-by-Step Preparation:

  • Calculate: For 1 Liter of eluent, measure 900 mL Dichloromethane (DCM) and 90 mL Methanol (MeOH).

  • Premix Base: Add 10 mL of NH₄OH to the MeOH first. (Ammonia is soluble in MeOH, but immiscible in pure DCM).

  • Combine: Add the MeOH/NH₄OH mixture to the DCM.

  • Vent: Shake vigorously in a separating funnel and vent frequently . Ammonia gas will build pressure.

  • Use Immediately: Ammonia is volatile; the mobile phase composition changes over time.

Solubility Limit Warning: Do not exceed 15-20% Methanol in DCM. Beyond this point, silica gel begins to dissolve/degrade, contaminating your product with white silica dust that is difficult to remove.

Decision Tree: Selecting the Right Mobile Phase

G Start Start: Purification Strategy CheckSol Is compound soluble in DCM? Start->CheckSol YesDCM Use Normal Phase (Silica) CheckSol->YesDCM Yes NoDCM Is it soluble in Water/MeOH? CheckSol->NoDCM No Method1 Protocol A: DCM:MeOH:NH4OH (90:9:1) YesDCM->Method1 Method2 Protocol B: Reverse Phase (C18) High pH Buffer NoDCM->Method2 Complex Mixture Method3 Protocol C: SCX Cartridge (Catch & Release) NoDCM->Method3 Clean Reaction

Caption: Workflow for selecting the optimal stationary and mobile phases based on solubility profiles.

Module 2: Aqueous Workup & Extraction

Issue: My product stays in the aqueous layer during extraction.

Root Cause Analysis

Small polar amines (low C:N ratio) are often more soluble in water than in organic solvents like EtOAc or DCM. Standard extraction fails because the partition coefficient (


) favors the aqueous phase.
Protocol: The n-Butanol Extraction

n-Butanol is unique because it can solvate highly polar species while remaining distinct from the bulk aqueous phase (though it absorbs ~20% water).

Procedure:

  • Saturate Aqueous Layer: Add solid NaCl to your aqueous reaction mixture until no more dissolves. This "salting out" effect pushes the organic amine out of the water.

  • pH Adjustment: Ensure the pH is >12 using 5M NaOH. You must ensure the piperidine is in its free-base form (uncharged).

  • Extraction Solvent: Use n-Butanol (or a 3:1 mixture of Chloroform:Isopropanol).

  • Execute: Extract 3-4 times. n-Butanol forms an emulsion easily; centrifuge if necessary to separate layers.

  • Concentration: n-Butanol has a high boiling point (117°C). Use a high-vacuum rotary evaporator or azeotrope with heptane to remove it.

Data Comparison: Solvent Efficiency

Solvent SystemPolaritySuitability for Polar AminesRemoval Difficulty
DCM ModerateLow (Good for non-polar side products)Easy
EtOAc ModerateLowEasy
CHCl₃ / IPA (3:1) HighHigh Moderate
n-Butanol Very HighVery High Difficult (High BP)

Module 3: The "Silica-Free" Alternative (SCX)

Issue: Chromatography is failing, or I need to remove non-basic impurities.

Technique: Strong Cation Exchange (SCX)

SCX cartridges contain sulfonic acid-bonded silica. They act as a chemical filter: they chemically bind your basic amine while allowing neutral and acidic impurities to wash through. This is a "Catch and Release" mechanism.

Protocol: SCX Catch & Release

Materials: SCX Cartridge (e.g., Isolute, Strata-X-C), Methanol, 2M Ammonia in Methanol.

  • Conditioning: Flush cartridge with MeOH (2 column volumes).

  • Loading (The Catch): Dissolve crude mixture in MeOH (or DCM/MeOH). Load onto the cartridge.

    • Mechanism:[1][2][3][4] The amine becomes protonated (

      
      ) by the sulfonic acid and binds to the cartridge.
      
  • Washing: Flush with 3-5 column volumes of pure Methanol .

    • Result: Non-basic impurities (starting materials, neutral byproducts) are washed away. The product stays on the column.

  • Elution (The Release): Flush with 2M NH₃ in MeOH .

    • Mechanism:[1][2][3][4] The ammonia deprotonates the amine, breaking the ionic bond. Collect this fraction.

  • Finish: Concentrate the eluate to obtain the pure free base.

SCX Mechanism Diagram

SCX Step1 LOAD (Neutral pH) Step2 WASH (MeOH) Step1->Step2 Amine Binds (R-NH3+) Step3 ELUTE (NH3/MeOH) Step2->Step3 Impurities Removed Final Pure Product Step3->Final Freebase Released

Caption: The "Catch and Release" mechanism separates amines based on basicity rather than polarity.

Module 4: Reverse Phase & Derivatization

Issue: Compound has no UV chromophore or is too polar for NP.

1. Derivatization (Boc-Protection): If purification is impossible due to polarity, react the crude amine with Boc₂O (di-tert-butyl dicarbonate).

  • Why? It masks the polar NH, adds lipophilicity, and allows standard Hexane/EtOAc chromatography.

  • Removal: Deprotect later with TFA/DCM or HCl/Dioxane.

2. Reverse Phase (C18) Strategy:

  • Low pH (Standard): Water/Acetonitrile + 0.1% TFA.

    • Risk: Amines elute early (solvent front) because they are fully protonated and highly polar.

  • High pH (Recommended): Water/Acetonitrile + 10mM Ammonium Bicarbonate (pH 10).

    • Benefit: At pH 10, the amine is neutral (free base), increasing retention on the C18 column and improving peak shape.

References

  • BenchChem. (2025).[2][5] Application Notes and Protocols for the Purification of 1-(4-Aminophenyl)piperidine-4-carboxamide. Retrieved from

  • Biotage. (2023).[6] How should I purify a complex, polar, amide reaction mixture? Retrieved from

  • ResearchGate. (2015). What is the most polar solvent usable in silica gel chromatography? (Discussion on DCM:MeOH:NH4OH ratios). Retrieved from

  • Cornell Institute of Biotechnology. SCX disposable cartridge cleanup Procedure. Retrieved from

  • Agilent Technologies. (2008). Agilent’s New Mixed-Mode Cation Exchange Polymer Solid-Phase Extraction Cartridges: SampliQ SCX Technical Note. Retrieved from

  • Journal of Physical Chemistry B. (2018). 1-Butanol as a Solvent for Efficient Extraction of Polar Compounds from Aqueous Medium. Retrieved from

Sources

Reference Data & Comparative Studies

Validation

A Tale of Two Scaffolds: Unraveling the Structure-Activity Relationships of 2-Phenylpiperidines and 2-Benzylpiperidines

A Comparative Guide for Medicinal Chemists and Drug Discovery Professionals In the landscape of medicinal chemistry, the piperidine ring stands as a privileged scaffold, a foundational element in a multitude of therapeut...

Author: BenchChem Technical Support Team. Date: February 2026

A Comparative Guide for Medicinal Chemists and Drug Discovery Professionals

In the landscape of medicinal chemistry, the piperidine ring stands as a privileged scaffold, a foundational element in a multitude of therapeutic agents. Its conformational flexibility and ability to present substituents in well-defined spatial orientations make it a versatile building block for targeting a diverse array of biological macromolecules. Within this vast chemical space, two closely related analogs, 2-phenylpiperidines and 2-benzylpiperidines, have garnered significant attention for their interactions with key central nervous system (CNS) targets. This guide provides an in-depth, comparative analysis of the structure-activity relationships (SAR) of these two scaffolds, offering insights to guide the rational design of novel therapeutics.

The core structural distinction between these two families lies in the linkage of the phenyl group to the piperidine core. In 2-phenylpiperidines, the aromatic ring is directly attached to the C2 position of the heterocycle, creating a more rigid and sterically constrained system. Conversely, the 2-benzylpiperidines feature a methylene spacer between the phenyl ring and the piperidine, affording greater conformational freedom. This seemingly subtle difference has profound implications for their pharmacological profiles, influencing their affinity and selectivity for a range of receptors and transporters.

The Conformational Landscape: A Key Determinant of Activity

The differential flexibility of the 2-phenyl and 2-benzylpiperidine scaffolds is a critical factor governing their interaction with biological targets. This can be visualized through the following diagram:

Caption: Core structures of 2-phenylpiperidine and 2-benzylpiperidine.

The direct phenyl-piperidine linkage in the 2-phenyl scaffold restricts the rotational freedom of the phenyl group, leading to more defined and predictable conformations. In contrast, the methylene spacer in the 2-benzyl scaffold introduces an additional rotatable bond, allowing the phenyl ring to explore a wider range of spatial orientations. This inherent flexibility can be advantageous for accommodating the binding pockets of some targets but may be entropically penalized in others that require a more pre-organized conformation for optimal binding.

Comparative Pharmacology: A Target-by-Target Analysis

The structural nuances between 2-phenyl- and 2-benzylpiperidines translate into distinct pharmacological profiles. Here, we compare their SAR at three major classes of CNS targets: monoamine transporters, opioid receptors, and sigma receptors.

Monoamine Transporters: A Tale of Potency and Selectivity

Both 2-phenyl and 2-benzylpiperidine derivatives have been investigated as monoamine reuptake inhibitors, compounds that can modulate the levels of neurotransmitters like dopamine (DA), norepinephrine (NE), and serotonin (5-HT) in the synaptic cleft.

2-Benzylpiperidines have shown activity as monoamine reuptake inhibitors, though generally with lower potency compared to established stimulants like methylphenidate. For instance, 2-benzylpiperidine itself has a reported affinity (Ki) for the dopamine transporter (DAT) of 6,360 nM and an IC50 for DAT inhibition in the range of 3,780 to 8,800 nM.[1] These values are significantly higher than those of methylphenidate, indicating lower potency.[1] Its inhibitory activity at the norepinephrine transporter (NET) and serotonin transporter (SERT) is even weaker.[1] However, derivatization of the 2-benzylpiperidine scaffold can significantly enhance potency. For example, α-keto-2-benzylpiperidine derivatives have been found to be much more potent dopamine reuptake inhibitors.[1]

4-Phenylpiperidines , a well-studied class of phenylpiperidines, have also been extensively explored as monoamine reuptake inhibitors.[2] Compounds like paroxetine, a selective serotonin reuptake inhibitor (SSRI), feature a 4-phenylpiperidine core.[2] Quantitative structure-activity relationship (QSAR) studies on phenylpiperidine derivatives have demonstrated that substitutions on the phenyl ring and the piperidine nitrogen are critical for modulating potency and selectivity for SERT and the neurokinin-1 receptor (NK1R).[3]

Comparative Insights: While direct comparative studies are limited, the available data suggests that the 2-benzylpiperidine scaffold may serve as a starting point for developing dopamine reuptake inhibitors, with potency being highly dependent on further structural modifications. The phenylpiperidine scaffold, particularly the 4-phenylpiperidine motif, has a more established track record in the development of selective serotonin reuptake inhibitors. The increased conformational flexibility of the benzylpiperidines might present challenges in achieving high selectivity for a specific monoamine transporter without further rigidification or the introduction of specific interacting groups.

Target2-Benzylpiperidine (Ki, nM)2-Phenylpiperidine Derivatives (General Activity)
DAT 6,360[1]Potent inhibitors have been developed.[1]
NET Weak inhibition[1]Activity is variable depending on substitution.
SERT Weak inhibition[1]Potent and selective inhibitors (e.g., paroxetine) exist.[2][3]
Opioid Receptors: A Subtle Interplay of Structure and Function

The phenylpiperidine scaffold is a cornerstone in the development of opioid analgesics, with fentanyl and its analogs being prominent examples.[4] These compounds primarily act as agonists at the μ-opioid receptor (MOR). The SAR of 4-phenylpiperidines as MOR agonists is well-established, with the N-substituent and modifications at the 4-position of the piperidine ring playing crucial roles in determining potency and efficacy.

More recently, 2-benzylpiperidine derivatives have emerged as ligands for both the μ-opioid receptor and the sigma-1 receptor (σ1R).[5] A study on a series of 30 benzylpiperidine derivatives revealed compounds with high affinity for both MOR and σ1R.[5] The lead compound from this study exhibited potent antinociceptive effects with a reduced side-effect profile compared to oxycodone, suggesting that dual MOR/σ1R ligands based on the 2-benzylpiperidine scaffold could be a promising avenue for developing safer analgesics.[5]

Comparative Insights: The direct attachment of the phenyl ring in 4-phenylpiperidines appears to be a key feature for potent MOR agonism, as seen in the fentanyl series. The 2-benzylpiperidine scaffold, with its greater flexibility, may be more suited for accommodating the binding sites of both MOR and σ1R, leading to dual-target ligands. This highlights how the choice between a direct or a methylene-spaced phenyl group can steer the pharmacological profile towards either a more selective or a multi-target activity.

Sigma Receptors: Exploring a New Frontier

Sigma receptors, particularly the σ1 subtype, are intracellular chaperones implicated in a variety of neurological and psychiatric disorders. Both phenyl and benzylpiperidine scaffolds have been explored for their potential as sigma receptor ligands.

A study investigating piperidine and piperazine derivatives as dual histamine H3 and sigma-1 receptor antagonists found that the piperidine moiety was a key structural element for σ1R affinity.[6] This suggests that both 2-phenyl and 2-benzylpiperidines could potentially be tailored to target this receptor.

As mentioned earlier, 2-benzylpiperidine derivatives have been successfully designed as dual MOR/σ1R ligands, demonstrating that this scaffold can effectively interact with the σ1 receptor.[5]

Comparative Insights: The available literature suggests that the piperidine core itself is a crucial determinant for sigma receptor binding. The choice between a 2-phenyl or 2-benzyl substitution will likely influence selectivity and affinity, with the more flexible benzyl group potentially allowing for interactions with a broader range of residues within the σ1R binding site. Further head-to-head comparative studies are needed to delineate the precise SAR for each scaffold at sigma receptors.

Experimental Protocols: A Guide to Synthesis and Evaluation

To facilitate further research in this area, we provide representative, step-by-step methodologies for the synthesis of a 2-phenylpiperidine and a 2-benzylpiperidine derivative, as well as a general protocol for a radioligand binding assay to evaluate their receptor affinity.

Synthesis of a 2-Phenylpiperidine Derivative

A common route to 2-phenylpiperidines involves the reduction of the corresponding 2-phenylpyridine.

G 2-Phenylpyridine 2-Phenylpyridine Hydrogenation (e.g., H2, PtO2) Hydrogenation (e.g., H2, PtO2) 2-Phenylpyridine->Hydrogenation (e.g., H2, PtO2) Reduction 2-Phenylpiperidine 2-Phenylpiperidine Hydrogenation (e.g., H2, PtO2)->2-Phenylpiperidine Product

Caption: Synthetic workflow for 2-phenylpiperidine.

Step-by-Step Protocol:

  • Reaction Setup: To a solution of 2-phenylpyridine (1 mmol) in glacial acetic acid (10 mL) in a high-pressure hydrogenation vessel, add platinum(IV) oxide (PtO2, 0.1 mmol).

  • Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen gas to 50 psi.

  • Reaction Monitoring: Stir the reaction mixture vigorously at room temperature for 24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Work-up: Upon completion, carefully vent the hydrogen gas. Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with methanol.

  • Purification: Concentrate the filtrate under reduced pressure. Dissolve the residue in dichloromethane and wash with a saturated aqueous solution of sodium bicarbonate. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude 2-phenylpiperidine. Further purification can be achieved by column chromatography on silica gel.

Synthesis of a 2-Benzylpiperidine Derivative

A versatile method for the synthesis of 2-benzylpiperidine derivatives is through the solid-phase synthesis approach.[7]

G Wang Resin Wang Resin Fmoc-Amino Acid Coupling Fmoc-Amino Acid Coupling Wang Resin->Fmoc-Amino Acid Coupling Loading Piperidine Ring Formation Piperidine Ring Formation Fmoc-Amino Acid Coupling->Piperidine Ring Formation Cyclization N-Derivatization N-Derivatization Piperidine Ring Formation->N-Derivatization Functionalization Benzyl Moiety Introduction Benzyl Moiety Introduction N-Derivatization->Benzyl Moiety Introduction Acylation & Reduction Cleavage Cleavage Benzyl Moiety Introduction->Cleavage Final Step 2-Benzylpiperidine Derivative 2-Benzylpiperidine Derivative Cleavage->2-Benzylpiperidine Derivative Product

Caption: Solid-phase synthesis workflow for a 2-benzylpiperidine derivative.

Step-by-Step Protocol (Illustrative):

  • Resin Loading: Swell Wang resin in dichloromethane (DCM). Couple an Fmoc-protected amino acid to the resin using a suitable coupling agent like DIC/DMAP.

  • Fmoc Deprotection: Treat the resin with a solution of 20% piperidine in dimethylformamide (DMF) to remove the Fmoc protecting group.

  • Piperidine Ring Formation: Perform an aza-Michael addition with an appropriate α,β-unsaturated ester, followed by reductive amination to form the piperidine ring.

  • N-Derivatization: Introduce diversity at the piperidine nitrogen by reacting with various alkyl or aryl halides or by reductive amination with aldehydes.

  • Benzyl Moiety Introduction: Acylate the piperidine with a substituted phenylacetic acid, followed by reduction of the resulting amide to introduce the benzyl group.

  • Cleavage: Cleave the final compound from the resin using a cleavage cocktail, typically containing trifluoroacetic acid (TFA).

  • Purification: Purify the crude product by preparative high-performance liquid chromatography (HPLC).

Radioligand Binding Assay Protocol

This protocol outlines a general procedure for determining the binding affinity of a test compound to a specific receptor using a competitive radioligand binding assay.

G Receptor Preparation Receptor Preparation Incubation with Radioligand & Test Compound Incubation with Radioligand & Test Compound Receptor Preparation->Incubation with Radioligand & Test Compound Binding Filtration Filtration Incubation with Radioligand & Test Compound->Filtration Separation Scintillation Counting Scintillation Counting Filtration->Scintillation Counting Detection Data Analysis (IC50, Ki) Data Analysis (IC50, Ki) Scintillation Counting->Data Analysis (IC50, Ki) Quantification

Caption: Workflow for a radioligand binding assay.

Step-by-Step Protocol:

  • Receptor Preparation: Prepare cell membranes expressing the target receptor of interest from either cultured cells or animal tissue.

  • Assay Setup: In a 96-well plate, add the cell membrane preparation, a fixed concentration of a suitable radioligand (e.g., [3H]-ligand), and varying concentrations of the test compound (2-phenyl or 2-benzylpiperidine derivative). Include wells for total binding (radioligand only) and non-specific binding (radioligand + a high concentration of a known unlabeled ligand).

  • Incubation: Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a defined period to allow the binding to reach equilibrium.

  • Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester to separate the receptor-bound radioligand from the unbound radioligand.

  • Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

  • Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value (the concentration of the compound that inhibits 50% of the specific binding). The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.

Conclusion: Guiding Future Drug Design

The comparative analysis of the structure-activity relationships of 2-phenylpiperidines and 2-benzylpiperidines reveals a fascinating interplay between conformational constraint and biological activity. The more rigid 2-phenylpiperidine scaffold has proven to be a valuable template for developing potent and selective ligands, particularly for targets that favor a pre-organized conformation. In contrast, the flexible 2-benzylpiperidine scaffold offers opportunities for developing multi-target ligands or for exploring binding pockets that can accommodate a greater degree of conformational diversity.

For researchers and drug development professionals, the choice between these two scaffolds should be guided by the specific therapeutic target and the desired pharmacological profile. Understanding the fundamental differences in their SAR provides a rational basis for designing the next generation of piperidine-based therapeutics with improved potency, selectivity, and safety profiles. The experimental protocols provided herein offer a practical starting point for the synthesis and evaluation of novel analogs, paving the way for new discoveries in the ever-evolving field of medicinal chemistry.

References

  • Fereidoonnezhad, M., Zare, S., Afshar, D., & Ramezani, Z. (2017). A comparative QSAR analysis and molecular docking studies of phenyl piperidine derivatives as potent dual NK1R antagonists/serotonin transporter (SERT) inhibitors. Computational biology and chemistry, 67, 22–37. [Link]

  • Wikipedia contributors. (2023, December 28). 2-Benzylpiperidine. In Wikipedia, The Free Encyclopedia. Retrieved February 25, 2026, from [Link]

  • Scilit. (n.d.). A comparative QSAR analysis and molecular docking studies of phenyl piperidine derivatives as potent dual NK1R antagonists/serotonin transporter (SERT) inhibitors. Retrieved February 25, 2026, from [Link]

  • Deiters, A., & Martin, S. F. (2004). Recent advances in the synthesis of piperidones and piperidines. Chemical reviews, 104(5), 2199–2238. [Link]

  • Minutolo, F., et al. (2023). Design, synthesis, ADME and biological evaluation of benzylpiperidine and benzylpiperazine derivatives as novel reversible monoacylglycerol lipase (MAGL) inhibitors. European Journal of Medicinal Chemistry, 263, 115942. [Link]

  • Singh, P., & Kaur, M. (2021). Schematic representation of synthesis of compounds, (a): 2-phenyl pyridine. In ResearchGate. [Link]

  • Krasavin, M. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 28(3), 1369. [Link]

  • ChemSynthesis. (2025, May 20). 2-phenylpiperidine. [Link]

  • Google Patents. (n.d.). CN101863826B - Method for preparing 2-benzyl pyridine compound.
  • Organic Chemistry Portal. (n.d.). Piperidine synthesis. [Link]

  • ChemRxiv. (n.d.). From dopamine 4 to sigma 1: synthesis, SAR and biological characterization of a piperidine scaffold of σ1 modulators. [Link]

  • DergiPark. (2023, June 13). Comparison of The Molecular Docking Properties of Three Potentially Active Agents. [Link]

  • Google Patents. (n.d.). CN101863826A - A kind of method for preparing 2-benzylpyridine compounds.
  • Stary, E., et al. (2021). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Antinociceptive Properties. Journal of Medicinal Chemistry, 64(24), 18066–18089. [Link]

  • Wikipedia contributors. (2023, December 2). Phenylpiperidine. In Wikipedia, The Free Encyclopedia. Retrieved February 25, 2026, from [Link]

  • Trescot, A. M., Datta, S., Lee, M., & Hansen, H. (2008). Opioid pharmacology. Pain physician, 11(2 Suppl), S133–S153.
  • Kim, J., et al. (2016). Structural Requirements for Modulating 4-Benzylpiperidine Carboxamides from Serotonin/Norepinephrine Reuptake Inhibitors to Triple Reuptake Inhibitors. Molecules, 21(11), 1460. [Link]

  • Elbaridi, N., Kaye, A. D., Choi, S., & Urman, R. D. (2017). Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain. Pain physician, 20(2S), SE23–SE31.
  • MDPI. (2024, September 10). Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. [Link]

  • MDPI. (2025, July 21). Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. [Link]

  • Gupea. (n.d.). Synthesis, Pharmacological Characterization and QSAR Modelling of 4-Phenylpiperidines and 4-Phenylpiperazines. [Link]

  • Frontiers. (2019, March 18). Allosteric Modulators of Sigma-1 Receptor: A Review. [Link]

  • Usiena air. (2024, November 10). Development of selective sigma-1 receptor ligands with antiallodynic activity: A focus on piperidine and piperazine scaffolds. [Link]

  • Li, Y., et al. (2024). Benzylpiperidine derivatives as new dual μ-opioid and σ1 receptor ligands with potent antinociceptive effects. Bioorganic chemistry, 150, 107921. [Link]

  • Mugabure, B., & González, S. (2021). New opioids with different intracellular mechanism of action; is a new therapeutic window opening up?. Revista de la Sociedad Espanola del Dolor, 28(5), 292–297. [Link]

  • Pathan, H., & Williams, J. (2012). Basic opioid pharmacology: an update. British journal of pain, 6(1), 11–16. [Link]

  • eGrove. (n.d.). Design and Synthesis of Dual Opioids/NPFF Ligands as Novel Analgesics with Reduced Tolerance Potential. [Link]

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Comparative

In Vitro Metabolic Stability of 2-Phenylpiperidin-4-amine Derivatives

Executive Summary The 2-phenylpiperidin-4-amine scaffold represents a privileged structural motif in medicinal chemistry, serving as a core pharmacophore for Complement Factor B inhibitors , PHGDH inhibitors , and Neurok...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 2-phenylpiperidin-4-amine scaffold represents a privileged structural motif in medicinal chemistry, serving as a core pharmacophore for Complement Factor B inhibitors , PHGDH inhibitors , and Neurokinin-1 (NK1) antagonists .[1][2] While this scaffold offers high affinity for various GPCRs and enzymes due to its ability to position aromatic and polar groups in specific spatial orientations (particularly the cis-2,4 or trans-2,4 configurations), it presents distinct metabolic challenges.

This guide provides a comparative analysis of the in vitro metabolic stability of these derivatives. It highlights the transition from labile early-stage leads to optimized clinical candidates, focusing on intrinsic clearance (


) and half-life (

) in Human Liver Microsomes (HLM).[1][2]

Comparative Analysis: Structural Classes & Performance

The metabolic fate of 2-phenylpiperidin-4-amine derivatives is heavily dictated by substitutions at the piperidine nitrogen (


) and the exocyclic amine (

).[1][2] Below is a comparison of three distinct structural classes.
Table 1: Comparative Metabolic Stability Profile (HLM)
FeatureClass I: Free Secondary Amines Class II: N1-Arylmethyl Substituted Class III: Sterically Shielded / Polar
Representative Structure Unsubstituted

, Free

-amine

-Indolyl-methyl, Free

-amine

-Indolyl-methyl,

-Oxetanyl/Amide
Primary Application Early Fragment / Renin InhibitorsComplement Factor B InhibitorsOptimized Clinical Candidates

(µL/min/mg)
High (>50) Moderate (15–40) Low (<10)

(min)
< 1530 – 60> 120
Major Metabolic Route N-glucuronidation, N-oxidationIndole oxidation, Benzylic hydroxylationMinimal; slow amide hydrolysis
Soft Spot Piperidine Ring NitrogenLinker Methylene (

)
Phenyl Ring (minor)
Detailed Performance Analysis[1]
Class I: The Liability of the Free Piperidine

Early derivatives with an unsubstituted piperidine nitrogen often exhibit rapid clearance. The secondary amine is a "soft spot" for Phase II conjugation (N-glucuronidation) and oxidative deamination.[1][2]

  • Observation: In HLM assays, these compounds frequently show

    
     min.
    
  • Mechanism: The exposed nitrogen is readily accessible to UGTs (UDP-glucuronosyltransferases) and CYPs.[1][2]

Class II: Lipophilic N-Capping (Factor B Inhibitors)

To improve potency, the


 position is often capped with lipophilic groups, such as the (5,7-dimethyl-1H-indol-4-yl)methyl  moiety seen in Factor B inhibitors.[1][2]
  • Improvement: This blocks direct N-glucuronidation of the piperidine.[1][2]

  • New Liability: The lipophilic "cap" increases overall

    
    , often attracting CYP3A4 metabolism. The benzylic carbon linking the indole to the piperidine becomes a primary site for hydroxylation.
    
Class III: Optimized Polar/Shielded Analogs

Advanced optimization involves reducing lipophilicity or introducing steric hindrance.

  • Strategy: Introduction of an oxetane ring on the

    
    -amine (as seen in Patent WO2015009616A1) or converting the amine to a urea/amide reduces basicity and metabolic susceptibility.
    
  • Result: Significant reduction in

    
    , extending half-life to >120 minutes in human microsomes.
    

Metabolic Soft Spot Analysis & Pathways[3][4]

Understanding the specific sites of metabolic attack is crucial for rational design. The diagram below illustrates the primary metabolic pathways for this scaffold.

MetabolicPathways cluster_0 Primary Soft Spots Parent 2-Phenylpiperidin-4-amine Scaffold M1 N-Hydroxylation (Piperidine N) Parent->M1 CYP450 / FMO (Oxidation) M2 Phenyl Ring Hydroxylation Parent->M2 CYP2D6 / 3A4 (Aromatic Oxidation) M3 N-Dealkylation (If N-substituted) Parent->M3 CYP3A4 (Oxidative Cleavage) M4 Amine Conjugation (Glucuronidation) Parent->M4 UGT (Phase II)

Figure 1: Primary metabolic pathways and soft spots for the 2-phenylpiperidin-4-amine scaffold.[1][2]

Experimental Protocol: Microsomal Stability Assay

This protocol is designed to generate the data presented in Table 1. It uses a self-validating system with positive controls to ensure assay integrity.[1][2]

Materials
  • Test System: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein concentration).

  • Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 3.3 mM

    
    , 0.4 U/mL G6P dehydrogenase).[1][2]
    
  • Buffer: 100 mM Potassium Phosphate (pH 7.4).

  • Controls:

    • High Clearance: Verapamil or Propranolol.

    • Low Clearance: Warfarin.

Step-by-Step Workflow
  • Preparation:

    • Dilute test compounds to 1 µM (final incubation concentration) in phosphate buffer containing 0.1% DMSO.

    • Pre-warm microsomes and buffer to 37°C.

  • Incubation:

    • T0 (Blank): Aliquot mixture immediately into "Stop Solution" (Ice-cold Acetonitrile with Internal Standard) before adding NADPH.

    • Start Reaction: Add NADPH regenerating system to the remaining mixture (Final protein conc: 0.5 mg/mL).

    • Sampling: Remove aliquots at 5, 15, 30, 45, and 60 minutes. Quench immediately in Stop Solution (1:3 ratio).

  • Processing:

    • Centrifuge samples at 4,000 rpm for 20 minutes at 4°C to precipitate proteins.

    • Collect supernatant for LC-MS/MS analysis.[1][2]

  • Data Analysis:

    • Plot

      
       vs. Time.
      
    • Calculate slope (

      
      ).
      
    • Half-life (

      
      ): 
      
      
      
      [1][2]
    • Intrinsic Clearance (

      
      ): 
      
      
      

AssayWorkflow Start Compound Preparation (1 µM in Buffer) Mix Add Microsomes (Pre-warm 37°C) Start->Mix Split Split into Wells Mix->Split Reaction Add NADPH (Start Reaction) Split->Reaction Control No NADPH (Negative Control) Split->Control Sample Sampling Loop (0, 15, 30, 60 min) Reaction->Sample Quench Quench with ACN (+ Internal Standard) Control->Quench Sample->Quench Analyze LC-MS/MS Analysis (Calc CLint) Quench->Analyze

Figure 2: Standardized workflow for assessing microsomal stability.

Expert Insights & Causality

The Stereochemistry Factor

The 2-phenylpiperidin-4-amine scaffold possesses two chiral centers (C2 and C4).[1][2]

  • Insight: Metabolic stability often differs between diastereomers. The (2S, 4R) isomer (often the bioactive form for Factor B inhibition) tends to have a distinct metabolic profile compared to the cis isomer. The spatial orientation of the 2-phenyl group can sterically hinder the approach of CYP enzymes to the piperidine ring, offering a slight stability advantage over the trans isomer in specific binding pockets, though this must be verified empirically for each derivative.

The "Methyl Effect"

As noted in recent patent literature (US10093663B2), adding a methyl group to the


 amine or the indole cap can drastically alter metabolic routes.
  • Causality: While methylation blocks N-glucuronidation (stabilizing the molecule against Phase II metabolism), it introduces a methyl group that is liable to rapid oxidative demethylation by CYP3A4. A balanced design often requires replacing methyl groups with electron-withdrawing groups (e.g.,

    
    ) or cyclizing the amine into a ring (e.g., oxetane) to remove the abstractable hydrogen.
    
In Vivo Correlation

While HLM data is critical, the 2-phenylpiperidin-4-amine scaffold is also susceptible to Aldehyde Oxidase (AO) in the cytosol if a heteroaromatic system (like a pyridine or indole) is attached.[1][2]

  • Recommendation: Always pair HLM assays with a Cytosolic Incubation (without NADPH) to rule out AO-mediated clearance, which is a common failure mode for this class of nitrogen-heterocycle drugs.[1][2]

References

  • Complement Factor B Inhibitors: Epple, R., et al. (2015). Piperidinyl indole derivatives and their use as complement factor b inhibitors. WO2015009616A1. Link

  • PHGDH Inhibitors: Mullarky, E., et al. (2017). 3-phosphoglycerate dehydrogenase inhibitors and uses thereof. WO2017156177A1. Link

  • Scaffold Optimization: Novartis Institutes for BioMedical Research. (2009).[3][4] Metabolic soft spot identification and compound optimization. Link

  • Assay Validation: Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Standard reference for the HLM protocol described).

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-Phenylpiperidin-4-amine

Executive Safety Summary 2-Phenylpiperidin-4-amine (CAS: 1547037-95-5) is a functionalized piperidine intermediate frequently employed in the synthesis of pharmaceutical agents, including Factor B inhibitors and NK1 anta...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Safety Summary

2-Phenylpiperidin-4-amine (CAS: 1547037-95-5) is a functionalized piperidine intermediate frequently employed in the synthesis of pharmaceutical agents, including Factor B inhibitors and NK1 antagonists.[1] As a secondary/primary amine scaffold, it presents specific chemical hazards—primarily tissue irritation and acute toxicity upon ingestion—that require rigorous adherence to safety protocols.

This guide moves beyond generic advice, providing a validated operational framework for handling this compound in a drug discovery setting.

Immediate Hazard Profile (GHS Classification):

  • Signal Word: WARNING

  • Primary Risks:

    • H302: Harmful if swallowed.[2][3][4][5]

    • H315 / H319: Causes skin and serious eye irritation.[2][3][4]

    • H335: May cause respiratory irritation.[2][3][4][5]

  • Chemical Nature: Basic solid; hygroscopic; potential to form carbamates with atmospheric CO₂.

Personal Protective Equipment (PPE) Matrix

Effective protection relies on material compatibility. Standard latex gloves are insufficient for organic amine handling due to potential permeation.

PPE Category Specification Scientific Rationale
Hand Protection Nitrile (Minimum 0.11 mm thickness) Nitrile offers superior resistance to basic amines compared to latex.[1] Double-gloving is mandatory during weighing to prevent cross-contamination upon doffing.[1]
Eye Protection Chemical Safety Goggles (ANSI Z87.1) Safety glasses are insufficient if fine dust is generated. Goggles seal the eyes against airborne particulates and basic vapors.
Respiratory N95/P2 Mask (Minimum) Required if weighing outside a fume hood (not recommended). If the solid is friable/dusty, use a half-face respirator with P100/Organic Vapor cartridges .[1]
Body Defense Lab Coat (Poly-cotton or Tyvek) Must be buttoned to the neck.[1] Tyvek sleeves are recommended if handling quantities >5g to prevent cuff contamination.

Operational Protocols: From Storage to Synthesis

Phase 1: Receipt and Storage

Amines are prone to oxidation and reaction with atmospheric moisture/CO₂.

  • Protocol: Upon receipt, verify the container seal.

  • Storage Condition: Store at 2–8°C (or -20°C for long-term) under an inert atmosphere (Argon/Nitrogen) if the seal is broken.

  • Segregation: Store away from strong acids (e.g., HCl, H₂SO₄) and acid chlorides to prevent exothermic neutralization or accidental polymerization.

Phase 2: Weighing and Transfer (The Critical Step)

The highest risk of exposure occurs during the transfer of the solid.

  • Engineering Control: Perform all weighing inside a certified Chemical Fume Hood .

  • Static Control: Use an anti-static gun or ionizer bar if the powder is "fly-away."[1]

  • Transfer Technique:

    • Pre-weigh the receiving vial/flask.

    • Use a disposable spatula (prevent cross-contamination).

    • Do not return excess material to the stock container.

  • Solubilization: If preparing a stock solution, add the solvent (typically DMSO, Methanol, or DCM) slowly. Amines can be exothermic upon solvation.

Phase 3: Reaction Setup
  • Inertion: Purge the reaction vessel with Nitrogen/Argon before adding the amine.

  • Quenching: When working up reactions containing this amine, avoid acidic quenches if the product is acid-sensitive.[1] If neutralizing excess amine, add acid dropwise with cooling (ice bath) to manage heat generation.

Emergency Response & Spill Logic

In case of Exposure:

  • Eye Contact: Flush immediately with water for 15 minutes .[6][7] Do not use vinegar or acidic solutions—this causes a secondary exothermic reaction in the eye.

  • Skin Contact: Wash with soap and copious water.[2][6][7] Remove contaminated clothing immediately.[6]

Spill Cleanup Workflow:

SpillResponse Start Spill Detected Assess Assess Volume (< 5g vs > 5g) Start->Assess Small Small Spill (<5g): Absorb with Paper Towel Assess->Small Large Large Spill (>5g): Use Amine-Specific Absorbent / Sand Assess->Large Neutralize Wipe Area with Dilute Acetic Acid (1%) Small->Neutralize Large->Neutralize Waste Dispose as Hazardous Chemical Waste Neutralize->Waste

Figure 1: Decision logic for responding to 2-Phenylpiperidin-4-amine spills. Note the neutralization step using dilute acid to bind the amine residue.

Waste Disposal Strategy

Never dispose of amines down the drain. Their basicity disrupts local pH and they are toxic to aquatic life.

Waste Stream Composition Action
Solid Waste Contaminated gloves, weighing boats, paper towels.[1]Seal in a double-bag labeled "Hazardous Solid Waste - Basic/Toxic".[1]
Liquid Waste Mother liquors, reaction mixtures.Segregate into "Basic Organic Waste" container. Do not mix with Acid Waste (risk of heat/pressure buildup).
Rinsate First rinse of glassware.Collect as hazardous liquid waste. Subsequent rinses can go to sink if permitted by local EHS.

References

  • PubChem. (2025). Compound Summary: N-phenylpiperidin-4-amine (Analogous Structure). National Library of Medicine. [Link][1]

  • ECHA (European Chemicals Agency). (2025). C&L Inventory: 4-Anilinopiperidine Hazards. [Link][1]

Sources

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